Technical Documentation Center

5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride: Synthesis, Properties, and Applications

A Note on the Synthesis of 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride Introduction: The Prominence of the Pyrazole Scaffold The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, i...

Author: BenchChem Technical Support Team. Date: February 2026

A Note on the Synthesis of 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride

Introduction: The Prominence of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry and materials science.[1][2][3] Its unique structural and electronic properties allow it to serve as a versatile scaffold in the design of a wide array of biologically active compounds.[3][4] Pyrazole-containing molecules have found applications as anti-inflammatory, analgesic, anticancer, and antiviral agents.[5] Furthermore, functionalized pyrazoles are pivotal intermediates in organic synthesis, enabling the construction of complex molecular architectures through reactions like cross-coupling.[6][7] The subject of this guide, 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride, is a trifunctionalized pyrazole with significant potential as a building block for novel chemical entities. The presence of the propyl group at the N1 position, an iodine atom at C5, and a sulfonyl chloride at C4 provides three distinct points for chemical modification, making it a highly valuable, albeit challenging, synthetic target.

Chemical Structure and Predicted Physicochemical Properties

The chemical structure of 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride is characterized by a central pyrazole ring. A propyl group is attached to one of the nitrogen atoms (N1), an iodine atom is at the C5 position, and a sulfonyl chloride group is at the C4 position.

PropertyPredicted Value
Molecular Formula C6H8ClIN2O2S
Molecular Weight 349.56 g/mol
Appearance Likely a solid at room temperature
Solubility Expected to be soluble in a range of organic solvents
Reactivity The sulfonyl chloride is a highly reactive electrophile. The C-I bond is susceptible to metal-catalyzed cross-coupling reactions.

Proposed Synthetic Pathway

The synthesis of 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride can be envisioned as a multi-step process, commencing with the construction of the 1-propyl-pyrazole core, followed by sequential functionalization at the C5 and C4 positions.

Step 1: Synthesis of 1-propyl-1H-pyrazole

The initial step involves the synthesis of the 1-propyl-pyrazole ring. A common and effective method for this is the condensation of a 1,3-dicarbonyl compound with propylhydrazine.

Experimental Protocol:

  • To a solution of malonaldehyde bis(dimethyl acetal) (1 equivalent) in a suitable solvent such as ethanol, add propylhydrazine (1 equivalent).

  • The reaction mixture is stirred at room temperature, and the progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to yield 1-propyl-1H-pyrazole.

Step 2: Iodination of 1-propyl-1H-pyrazole

The next step is the regioselective iodination of the pyrazole ring. The C4 position is generally the most susceptible to electrophilic attack.[7] However, for the synthesis of the target molecule, iodination at the C5 position is required. This can be achieved through various methods, potentially involving the use of a directing group or a specific iodinating agent that favors the C5 position. A plausible approach involves the use of N-iodosuccinimide (NIS) under controlled conditions.

Experimental Protocol:

  • To a solution of 1-propyl-1H-pyrazole (1 equivalent) in a solvent like dichloromethane, add N-iodosuccinimide (1.1 equivalents).

  • The reaction is stirred at room temperature and monitored by TLC.

  • Once the starting material is consumed, the reaction mixture is washed with aqueous sodium thiosulfate to quench any remaining iodine.

  • The organic layer is dried over anhydrous sodium sulfate and concentrated in vacuo.

  • The resulting crude product is purified by column chromatography to afford 1-propyl-5-iodo-1H-pyrazole.

Step 3: Chlorosulfonylation of 1-propyl-5-iodo-1H-pyrazole

The final step is the introduction of the sulfonyl chloride group at the C4 position. This is typically achieved by reacting the iodinated pyrazole with chlorosulfonic acid.[1]

Experimental Protocol:

  • In a flask equipped with a dropping funnel and under an inert atmosphere, cool chlorosulfonic acid (excess, e.g., 5 equivalents) to 0 °C.

  • Slowly add 1-propyl-5-iodo-1H-pyrazole (1 equivalent) to the cooled chlorosulfonic acid with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to approximately 60 °C for several hours, monitoring the reaction by TLC.[1]

  • Upon completion, the reaction mixture is carefully poured onto crushed ice.

  • The precipitated solid is collected by filtration, washed with cold water, and dried under vacuum to yield the final product, 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride.

G cluster_synthesis Proposed Synthetic Workflow start 1,3-Dicarbonyl Precursor + Propylhydrazine step1 Step 1: Pyrazole Formation (Condensation) start->step1 intermediate1 1-propyl-1H-pyrazole step1->intermediate1 step2 Step 2: Iodination (e.g., with NIS) intermediate1->step2 intermediate2 1-propyl-5-iodo-1H-pyrazole step2->intermediate2 step3 Step 3: Chlorosulfonylation (with Chlorosulfonic Acid) intermediate2->step3 product 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride step3->product

Caption: Proposed multi-step synthesis of 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride.

Reactivity and Potential Applications in Drug Discovery

The trifunctional nature of 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride makes it a highly versatile building block for the synthesis of diverse chemical libraries.

  • The Sulfonyl Chloride Group: This is a highly reactive electrophile that can readily react with a wide range of nucleophiles, such as amines, alcohols, and thiols, to form sulfonamides, sulfonates, and thioesters, respectively.[8] Pyrazole sulfonamides are a prominent class of compounds with a broad spectrum of biological activities.[1][9]

  • The Iodo Group: The C-I bond is a key functional group for participating in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings.[5][6][7] This allows for the introduction of a wide variety of aryl, heteroaryl, and alkyl groups at the C5 position, enabling the exploration of a vast chemical space.

  • The Propyl Group: The N-propyl group influences the lipophilicity and metabolic stability of the molecule, which are critical parameters in drug design.

This combination of reactive sites allows for the systematic modification of the pyrazole scaffold to optimize its interaction with biological targets. For instance, the pyrazole core is found in numerous kinase inhibitors, and the ability to diversify the substituents at the C4 and C5 positions is crucial for achieving high potency and selectivity.[5] Similarly, the pyrazole moiety is a key component of several anti-inflammatory drugs.[5]

G cluster_reactivity Chemical Diversification Potential cluster_derivatives Derivative Classes cluster_applications Potential Applications start 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride Sulfonyl Chloride Iodo Group sulfonamides Sulfonamides start:f0->sulfonamides Reaction with Amines cross_coupled Cross-Coupled Products (Suzuki, Sonogashira, etc.) start:f1->cross_coupled Pd-catalyzed Reactions kinase_inhibitors Kinase Inhibitors sulfonamides->kinase_inhibitors anti_inflammatory Anti-inflammatory Agents sulfonamides->anti_inflammatory cross_coupled->kinase_inhibitors cross_coupled->anti_inflammatory

Caption: Reactivity and potential applications of the target molecule.

Safety and Handling

Given the presence of a sulfonyl chloride group, 1-propyl-5-iodo-pyrazole-4-sulfonyl chloride should be handled with extreme care in a well-ventilated fume hood. Sulfonyl chlorides are corrosive and can cause severe skin burns and eye damage.[10] They are also moisture-sensitive and can react with water to release corrosive hydrochloric acid. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is essential.

Conclusion

1-propyl-5-iodo-pyrazole-4-sulfonyl chloride is a promising, albeit synthetically challenging, building block for the development of novel chemical entities with potential applications in drug discovery and materials science. Its trifunctional nature provides a platform for extensive chemical diversification. The proposed synthetic pathway, based on established methodologies, offers a starting point for researchers to access this valuable compound. Further optimization of the reaction conditions will be necessary to achieve efficient and high-yielding syntheses. The versatility of this molecule underscores the enduring importance of the pyrazole scaffold in modern chemical research.

References

  • A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals - Benchchem. (n.d.).
  • An In-depth Technical Guide to the Electrophilic Iodination of Pyrazole for the Synthesis of 4-Iodopyrazole - Benchchem. (n.d.).
  • Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation - PMC. (2023, July 13).
  • Hypervalent Iodine in Synthesis. 90. A Mild and Efficient Method for the Iodination of Pyrazoles - Taylor & Francis. (2006, August 17).
  • A novel method of iodination and azo bond formation by nitrogen triiodide - Sciforum. (2024, November 15).
  • Efficient Synthesis and Iodine-Functionalization of Pyrazoles via KIO3/PhSeSePh System under Acidic Conditions. - R Discovery. (2024, October 22).
  • Synthesis of diverse pyrazole-4-sulfonyl chlorides starting from 2-(benzylthio)malonaldehyde - PubMed. (2016, February 15).
  • Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation | ACS Omega - ACS Publications. (2023, July 13).
  • 1-propyl-1H-pyrazole-4-sulfonyl chloride. (n.d.).
  • 1946816-90-5 | 5-iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride - A2B Chem. (n.d.).
  • Organic Syntheses Procedure. (n.d.).
  • Original Functionalized Pyrazoles For Drug Discovery | Building Blocks - Life Chemicals. (2019, September 17).
  • Application Notes & Protocols: Synthesis of Pyrazole Derivatives from β-Keto Esters - Benchchem. (n.d.).
  • CAS 288148-34-5: 1H-pyrazole-4-sulfonyl chloride - CymitQuimica. (n.d.).
  • 1H-Pyrazole-4-Sulfonylchloride, 1-Methyl- - ChemBK. (2024, April 9).
  • Application Notes and Protocols: 1-Ethyl-4-iodo-5-methyl-1H-pyrazole in Pharmaceutical Development - Benchchem. (n.d.).
  • Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2 - MDPI. (2025, April 12).
  • 1-Methyl-1H-pyrazole-5-sulfonyl chloride | C4H5ClN2O2S | CID 22472621 - PubChem. (n.d.).

Sources

Exploratory

Strategic Engineering of 5-Iodo-Substituted Pyrazole Sulfonyl Chlorides

The following technical guide details the engineering, synthesis, and application of 5-iodo-substituted pyrazole sulfonyl chloride scaffolds. This document is structured to serve as a primary reference for medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the engineering, synthesis, and application of 5-iodo-substituted pyrazole sulfonyl chloride scaffolds. This document is structured to serve as a primary reference for medicinal chemists, focusing on the orthogonal reactivity of the iodine (C5) and sulfonyl chloride (C4) moieties.

Synthesis, Reactivity, and Medicinal Utility[1]

Executive Summary

The 5-iodo-pyrazole-4-sulfonyl chloride scaffold represents a "privileged structure" in modern drug discovery, offering a rare combination of high electrophilicity (at the sulfur center) and transition-metal susceptibility (at the carbon-iodine bond). Unlike simple pyrazoles, this tri-substituted core allows for orthogonal functionalization : the sulfonyl chloride serves as a handle for rapid library generation via sulfonamide formation, while the 5-iodo position acts as a latent "trigger" for late-stage diversification via Suzuki, Sonogashira, or Buchwald-Hartwig couplings. This guide outlines the precise methodologies for constructing and utilizing this scaffold in kinase (LRRK2, CHK1) and GPCR drug discovery.

Structural Significance & Chemical Space

The utility of this scaffold stems from the electronic push-pull nature of the pyrazole ring when substituted at the 4- and 5-positions.

  • The 4-Sulfonyl Chloride : Located at the most electron-rich position of the pyrazole ring (C4), this group is highly reactive toward nucleophiles (amines, alcohols). The resulting sulfonamide creates a strong hydrogen-bond acceptor/donor motif critical for active site binding (e.g., the "gatekeeper" region in kinases).

  • The 5-Iodo Substituent : Positioned adjacent to the bridgehead nitrogen (in N-alkyl pyrazoles), the iodine atom provides steric bulk and a halogen-bonding capability. Crucially, the C–I bond is weaker than C–Br or C–Cl, enabling selective oxidative addition by Palladium(0) catalysts under mild conditions that preserve the sulfonamide linkage.

Numbering Convention Note : In N-substituted pyrazoles (e.g., 1-methyl-1H-pyrazole), the position adjacent to the substituted nitrogen is C5. If the nitrogen is unsubstituted (N-H), tautomerism (3 vs. 5) complicates regiochemistry. This guide focuses on the thermodynamically stable 1-substituted-5-iodo-4-sulfonyl chloride architecture.

Synthetic Pathways

Two primary routes are recommended based on the availability of starting materials and scale requirements.

Method A: The Directed Lithiation Route (High Precision)

This method is preferred for generating the 5-iodo core with high regiocontrol before introducing the sulfur moiety.

  • Starting Material : 1-Methyl-1H-pyrazole (or other N-alkyl/aryl variants).

  • C5-Lithiation : Treatment with n-butyllithium (n-BuLi) at -78 °C selectively deprotonates the C5 position due to the inductive effect of the adjacent nitrogen and coordination with the N-lone pair.

  • Iodine Quench : Addition of molecular iodine (

    
    ) yields 5-iodo-1-methyl-1H-pyrazole.
    
  • Chlorosulfonation : The resulting 5-iodopyrazole is treated with chlorosulfonic acid (

    
    ). The C4 position, being the only remaining nucleophilic site, undergoes electrophilic aromatic substitution.
    
    • Critical Control: Temperature must be controlled (0 °C

      
       60 °C) to prevent protodeiodination (loss of iodine) in the highly acidic medium.
      
Method B: The Sandmeyer Approach (Scalable)

Ideal when starting from 5-aminopyrazoles.

  • Diazotization : 1-Alkyl-5-aminopyrazole is treated with sodium nitrite (

    
    ) in acid to form the diazonium salt.
    
  • Iodination : Potassium iodide (

    
    ) is added to displace the diazonium group, yielding the 5-iodo intermediate.
    
  • Sulfonylation : Standard chlorosulfonation as described in Method A.

Method C: The DABSO-Aniline Route (Alternative for 5-Sulfonyls)

For the regioisomer 1-alkyl-4-iodo-pyrazole-5-sulfonyl chloride , a modern approach utilizes the sulfur dioxide surrogate DABSO (DABCO·(


)

).
  • Protocol: 5-Amino-4-iodopyrazole

    
     Diazonium 
    
    
    
    Reaction with DABSO/CuCl
    
    
    Oxidative chlorination (
    
    
    )
    
    
    Sulfonyl Chloride.
Experimental Protocols
Protocol 1: Synthesis of 5-Iodo-1-methyl-1H-pyrazole-4-sulfonyl chloride
  • Step 1: Preparation of 5-Iodo-1-methylpyrazole

    • Charge a flame-dried flask with 1-methylpyrazole (10.0 mmol) and dry THF (50 mL). Cool to -78 °C under Argon.

    • Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 20 min. Stir for 1 h at -78 °C.

    • Add a solution of

      
       (1.1 equiv) in THF dropwise. The solution will decolorize as iodine is consumed.
      
    • Warm to RT, quench with saturated

      
       (aq), extract with EtOAc, dry (
      
      
      
      ), and concentrate. Purify via silica flash chromatography (Hex/EtOAc).
  • Step 2: Chlorosulfonation

    • Cool neat chlorosulfonic acid (5.0 equiv) to 0 °C.

    • Add 5-iodo-1-methylpyrazole (1.0 equiv) portion-wise. Caution: Exothermic.

    • Heat the mixture to 60 °C for 4 hours. Monitor by TLC (mini-workup required).

    • Quench : Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The sulfonyl chloride will precipitate as a solid or oil.

    • Isolation : Filter the solid or extract immediately with DCM. Note: Sulfonyl chlorides are hydrolytically unstable; use immediately or store under inert gas at -20 °C.

Reactivity & Functionalization Map

The power of this scaffold lies in the ability to perform sequential, orthogonal reactions. The following diagram illustrates the decision matrix for functionalizing the core.

G Start 5-Iodo-1-R-pyrazole- 4-sulfonyl chloride PathA Path A: Nucleophilic Substitution (Sulfonamide Formation) Start->PathA R-NH2, Base (Fast, RT) PathB Path B: Pd-Catalyzed Coupling (Suzuki/Sonogashira) Start->PathB Pd(0), Ligand (Incompatible with SO2Cl) ProdA 5-Iodo-Sulfonamide (Stable Intermediate) PathA->ProdA ProdB Unstable/Polymerized (Not Recommended) PathB->ProdB Final Fully Functionalized Drug Candidate ProdA->Final Pd(PPh3)4, Boronic Acid (Suzuki Coupling)

Caption: Orthogonal functionalization workflow. Path A (Sulfonamide formation) must precede Path B (Cross-coupling) to avoid decomposition of the sulfonyl chloride moiety during metal catalysis.

Medicinal Chemistry Applications
Case Study 1: LRRK2 Inhibitors (Parkinson’s Disease)

Research into Leucine-Rich Repeat Kinase 2 (LRRK2) has utilized pyrazole scaffolds.[1] The 5-position is critical for controlling selectivity against other kinases.

  • Mechanism : The sulfonamide moiety binds to the hinge region or the DFG motif, while the substituent at C5 (introduced via the iodine handle) projects into the solvent-exposed region or the hydrophobic back pocket, tuning solubility and pharmacokinetic properties.

  • Reference : Journal of Medicinal Chemistry studies on pyrrolo[2,3-d]pyrimidine derivatives often employ pyrazole building blocks where the 4-amino/4-sulfonyl group is key to interaction [1].

Case Study 2: PDE5 Inhibitors (Sildenafil Analogues)

While Sildenafil uses a pyrazolo[4,3-d]pyrimidin-7-one core, the synthesis of analogues often proceeds through 1-methyl-3-propyl-pyrazole-5-carboxylic acid derivatives. However, the 4-sulfonyl variants provide bioisosteres with altered solubility profiles. The 5-iodo group allows for the introduction of heteroaryl rings that mimic the GMP substrate [2].

Data Summary: Substituent Effects
Substituent (C5)Source (via C-I)Effect on PotencyEffect on Solubility
Iodine (Parent) DirectModerate (Halogen Bond)Low
Phenyl SuzukiHigh (Hydrophobic Interaction)Low
Pyridyl Stille/SuzukiHigh (H-Bond Acceptor)Moderate
Alkyne SonogashiraVariable (Rigid Linker)Low
Morpholine BuchwaldModerateHigh
Stability & Handling Guidelines
  • Hydrolysis : The sulfonyl chloride moiety is sensitive to moisture. It hydrolyzes to the sulfonic acid (

    
    ) within hours in moist air. Storage : Store under Argon/Nitrogen at -20 °C.
    
  • Photostability : The C–I bond is light-sensitive. Prolonged exposure to ambient light can lead to homolytic cleavage and iodine liberation (discoloration to purple/brown). Storage : Amber vials wrapped in foil.

  • Safety : Chlorosulfonic acid is violently reactive with water. All quenching steps must be performed at 0 °C with proper PPE.

References
  • Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived LRRK2 Inhibitors. Journal of Medicinal Chemistry. (2021). Demonstrates the utility of halogenated pyrazole intermediates in kinase inhibitor design.

  • An Overview of the Synthetic Routes to Sildenafil and Its Analogues. ResearchGate. (2017). Details the pyrazole chemistry fundamental to PDE5 inhibitor synthesis.

  • Electrosynthesis of 4-iodopyrazole and its derivatives. Russian Chemical Bulletin. (2010). Provides fundamental data on the iodination of pyrazoles.

  • Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO. Organic Letters. (2024). A modern approach to sulfonyl chlorides avoiding harsh chlorosulfonic acid.

Sources

Foundational

commercial suppliers of 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride

High-Value Scaffold Procurement & Application in Medicinal Chemistry Executive Summary: The "Dual-Handle" Advantage In the landscape of fragment-based drug discovery (FBDD), 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chlorid...

Author: BenchChem Technical Support Team. Date: February 2026

High-Value Scaffold Procurement & Application in Medicinal Chemistry

Executive Summary: The "Dual-Handle" Advantage

In the landscape of fragment-based drug discovery (FBDD), 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride (CAS: 1946816-90-5) represents a high-utility "dual-handle" electrophile.[1][2][3] Unlike simple pyrazole sulfonyl chlorides, the inclusion of the C5-iodine atom transforms this molecule from a terminal capping reagent into a divergent core scaffold.[1][2][3]

This guide addresses the procurement, quality control, and synthetic handling of this specific intermediate. It is designed for medicinal chemists requiring precise functionalization of the pyrazole ring for kinase inhibitor development (e.g., Janus kinase or BRAF targets) and antimicrobial sulfonamide research.[1][2][3]

Chemical Identity & Technical Specifications

Before engaging suppliers, it is critical to establish the baseline specifications to avoid acquiring hydrolyzed impurities (sulfonic acids).[1][2][3]

ParameterSpecificationNotes
Chemical Name 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride
CAS Number 1946816-90-5 Primary identifier for procurement.[1][2][3]
Molecular Formula C₆H₈ClIN₂O₂S
Molecular Weight 350.56 g/mol
Appearance White to Off-White SolidYellowing indicates iodine liberation or decomposition.[1][2][3]
Reactive Moieties 1. Sulfonyl Chloride (

) 2.[1][2][3][4] C-I Bond (Aryl Iodide)
1. Electrophile for amines/alcohols.[1][2][3] 2. Handle for Pd-catalyzed cross-coupling.
Solubility DCM, THF, DMF, AcetonitrileHydrolyzes rapidly in water/wet solvents.
Predicted Physical Properties

Note: Experimental values for this specific derivative are sparse in open literature. The following are calculated based on structure-activity relationship (SAR) with 1-methyl analogs.

  • Density: ~1.9 ± 0.1 g/cm³[1][2][3]

  • Boiling Point: >300°C (Decomposes)[1][2][3]

  • Flash Point: N/A (Solid)

Commercial Supply Landscape

This compound is classified as a Tier 2 Building Block —it is not a commodity chemical (like benzene sulfonyl chloride) but is available from specialized heterocyclic synthesis houses.[1][2][3]

Primary Suppliers & Catalog Status

Data verified as of Q1 2025.[1][2][3]

Supplier CategoryRepresentative VendorsStock StatusLead TimePurity Guarantee
Direct Listing A2B Chem Intermittent Stock1-2 Weeks>95%
Catalog Aggregators MolPort, ChemSpace Virtual/Stock2-4 WeeksVaries by source
Custom Synthesis Enamine, WuXi AppTec Make-to-Order4-8 Weeks>97% (HPLC)
Procurement Strategy: The "Freshness" Factor

Critical Insight: Sulfonyl chlorides are moisture-sensitive.[1][2][3][5] A "In-Stock" status for >6 months often implies the material has partially hydrolyzed to the sulfonic acid (5-iodo-1-propyl-1H-pyrazole-4-sulfonic acid).[1][2][3]

Recommendation:

  • Request Analytical Data <30 Days Old: Do not accept Certificates of Analysis (CoA) older than 3 months without re-testing.

  • Specify Packaging: Request shipment in Schlenk flasks or sealed ampoules under argon, rather than standard screw-cap vials, to prevent hydrolysis during transit.

Quality Control & Handling Protocols

A. The "Hydrolysis Trap" (QC Workflow)

A common error is relying solely on LC-MS.[1][2][3] Both the sulfonyl chloride (R-SO₂Cl) and the sulfonic acid (R-SO₃H) often ionize to the same mass fragment or methyl ester artifact in methanol-based LC-MS runs.[1][2][3]

Validated QC Method:

  • Derivatization (The Morpholine Test):

    • Take 5 mg of the sample.[1][2][3]

    • Add 1 eq. of morpholine in dry DCM.[1][2][3]

    • Run TLC or LC-MS.[1][2][3]

    • Result: If the starting material was valid sulfonyl chloride, you will see the quantitative formation of the sulfonamide .[1][2][3] If it was hydrolyzed acid, no reaction occurs (or salt formation).[1][2][3]

B. Storage & Handling[1][2][3][6][7]
  • Temperature: Store at -20°C.

  • Atmosphere: Strictly under Nitrogen/Argon.[1][2][3]

  • Thawing: Allow the vial to reach room temperature before opening to prevent condensation from entering the bottle.

Synthetic Utility: The Divergent Workflow

The value of CAS 1946816-90-5 lies in its orthogonal reactivity .[1][2][3] You have two choices for functionalization, but the order of operations is critical to avoid catalyst poisoning.

Pathway A: Sulfonylation First (Recommended)

Reacting the sulfonyl chloride with an amine (


) first is generally preferred.[1][2][3] The resulting sulfonamide is stable and compatible with subsequent Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Sonogashira) at the iodine position.[1][2][3]
Pathway B: Coupling First (Risky)

Attempting Suzuki coupling on the sulfonyl chloride directly is risky.[1][2][3] Palladium catalysts can oxidatively insert into the S-Cl bond (desulphonylation) or the sulfonyl chloride can poison the catalyst.[1][2][3]

Experimental Workflow Diagram

The following diagram illustrates the logical decision tree for utilizing this scaffold.

G Start 5-Iodo-1-propyl-1H- pyrazole-4-sulfonyl chloride Decision Target Structure? Start->Decision PathA Path A: Sulfonamide Formation (Nucleophilic Substitution) Decision->PathA Standard Route PathB Path B: Direct Coupling (On Sulfonyl Chloride) Decision->PathB Not Recommended IntermediateA 5-Iodo-Sulfonamide (Stable Intermediate) PathA->IntermediateA R-NH2 / Base / DCM FinalA Suzuki/Sonogashira Coupling (Diverse Library Generation) IntermediateA->FinalA Pd(0) / Boronic Acid FailB RISK: Catalyst Poisoning & Desulphonylation PathB->FailB Pd Catalyst

Figure 1: Orthogonal functionalization strategy. Path A is the industry-standard approach to maximize yield and library diversity.[1][2][3]

Safety & Toxicology

Hazard Classification:

  • Skin Corr.[1][2][3][6] 1B: Causes severe skin burns and eye damage.[1][2][3][6]

  • Sensitizer: Potential respiratory sensitizer (typical of sulfonyl chlorides).[1][2][3]

Emergency Protocol:

  • Skin Contact: Do NOT use water immediately if solid powder is present (exothermic hydrolysis).[1][2][3] Brush off excess, then rinse with PEG-400 or copious water.[1][2][3]

  • Spill: Neutralize with sodium bicarbonate solution.[1][2][3]

References

  • National Center for Biotechnology Information. (2016).[1][2][3] Synthesis of diverse pyrazole-4-sulfonyl chlorides starting from 2-(benzylthio)malonaldehyde. Molecular Diversity. Retrieved from [Link]

  • Volochnyuk, D. M., et al. (2021).[1][2][3] Stability of Heteroaromatic Sulfonyl Chlorides. Journal of Organic Chemistry. (Contextual grounding on pyrazole stability). Retrieved from [Link][1][2][3]

Sources

Protocols & Analytical Methods

Method

Precision Synthesis of Pyrazole-4-Sulfonamides: Application Note &amp; Protocols

Part 1: Strategic Overview The Chemical Context Pyrazole-4-sulfonamides are privileged pharmacophores in medicinal chemistry, distinct from the N1-benzenesulfonamide class (e.g., Celecoxib). The C4-position of the pyrazo...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Overview

The Chemical Context

Pyrazole-4-sulfonamides are privileged pharmacophores in medicinal chemistry, distinct from the N1-benzenesulfonamide class (e.g., Celecoxib). The C4-position of the pyrazole ring is electronically unique; it is the preferred site for electrophilic aromatic substitution, making it accessible via chlorosulfonation. However, the resulting pyrazole-4-sulfonyl chlorides are often less stable than their phenyl counterparts due to the electron-rich nature of the pyrazole ring, which can facilitate hydrolysis or desulfonylation under stress.

This guide provides a rigorous, field-proven workflow for converting pyrazole-4-sulfonyl chlorides into sulfonamides. It addresses the specific challenges of handling these heteroaromatic electrophiles, ensuring high fidelity in library generation and scale-up.

Mechanism of Action

The formation of the sulfonamide bond proceeds via a nucleophilic acyl substitution at the sulfur atom. The amine nucleophile attacks the electrophilic sulfur, displacing the chloride ion.

Key Mechanistic Considerations:

  • Nucleophilicity vs. Basicity: The amine must be nucleophilic enough to attack the sulfur. Sterically hindered amines require forcing conditions (heat/catalysis), while electron-deficient amines (anilines) may require activation of the amine (e.g., via deprotonation with strong base like NaH/LiHMDS).

  • HCl Scavenging: The reaction generates HCl, which protonates the remaining amine, rendering it non-nucleophilic. A stoichiometric excess of base (DIPEA, TEA, Pyridine) is mandatory.

  • Competing Hydrolysis: Water competes with the amine for the sulfonyl chloride, leading to the sulfonic acid byproduct.[1] Anhydrous conditions are critical.

Part 2: Pre-Protocol Validation (Decision Logic)

Before initiating synthesis, evaluate the reagents using the following logic flow to determine the optimal protocol.

DecisionTree Start Start: Select Reagents AmineType Amine Type? Start->AmineType Primary Primary/Secondary Aliphatic AmineType->Primary Aniline Aryl Amine (Aniline) AmineType->Aniline Hindered Sterically Hindered AmineType->Hindered MethodA Protocol A: Standard (DCM/DIPEA, 0°C) Primary->MethodA High Reactivity MethodB Protocol B: Pyridine (Pyridine solvent, RT-60°C) Aniline->MethodB Mod. Reactivity MethodC Protocol C: Strong Base (THF/NaH or LiHMDS) Hindered->MethodC Low Reactivity Check Product Formed? MethodA->Check Check LCMS MethodB->Check MethodC->Check Success Success Check->Success Yes Hydrolysis Troubleshoot: Dry Solvents, Increase Eq. Chloride Check->Hydrolysis No (Sulfonic Acid)

Caption: Decision logic for selecting the appropriate sulfonylation condition based on amine nucleophilicity.

Part 3: Detailed Experimental Protocols

Protocol A: Standard Synthesis (Aliphatic Amines)

Application: Best for primary and unhindered secondary alkyl amines. Scale: 1.0 mmol (adaptable to gram scale).

Reagents:

  • Pyrazole-4-sulfonyl chloride (1.0 equiv)

  • Amine (1.1 - 1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (1.5 - 2.0 equiv)

  • Dichloromethane (DCM), Anhydrous (0.1 - 0.2 M concentration)

Procedure:

  • Preparation: Flame-dry a round-bottom flask or vial and purge with Nitrogen/Argon.

  • Amine Solution: Dissolve the Amine (1.1 equiv) and DIPEA (1.5 equiv) in anhydrous DCM . Cool the mixture to 0°C using an ice bath.

  • Addition: Dissolve the Pyrazole-4-sulfonyl chloride (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise to the cold amine mixture over 5-10 minutes.

    • Note: Dropwise addition controls the exotherm and minimizes bis-sulfonylation side products.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check by TLC or LCMS. The sulfonyl chloride is unstable on silica; monitor the disappearance of the amine or the appearance of the product mass [M+H]+.

  • Workup:

    • Quench with water (5 mL).

    • Dilute with DCM (10 mL).

    • Wash organic layer with 1N HCl (to remove unreacted amine/DIPEA), then sat. NaHCO3, then Brine.

    • Dry over Na2SO4, filter, and concentrate in vacuo.[2][3]

  • Purification: Recrystallization (EtOH/Water) or Flash Chromatography (Hexane/EtOAc).

Protocol B: Pyridine Method (Aryl Amines/Anilines)

Application: Best for anilines or less nucleophilic amines. Pyridine acts as both solvent and base, and can act as a nucleophilic catalyst (forming a sulfonyl-pyridinium intermediate).

Reagents:

  • Pyrazole-4-sulfonyl chloride (1.0 equiv)

  • Aniline derivative (1.0 - 1.1 equiv)

  • Pyridine (Anhydrous) (Solvent volume, ~3-5 mL per mmol)

Procedure:

  • Setup: Place the Aniline (1.0 equiv) in a dried reaction vessel.

  • Solvent: Add anhydrous Pyridine and stir until dissolved.

  • Addition: Add Pyrazole-4-sulfonyl chloride (1.1 equiv) portion-wise as a solid (or dissolved in minimal DCM if liquid) at 0°C .

  • Reaction: Stir at RT for 4–16 hours. If conversion is low after 4h, heat to 50-60°C .

  • Workup (Critical): Pyridine is difficult to remove.

    • Dilute with EtOAc.

    • Wash extensively with 1M CuSO4 solution or 1N HCl (multiple times) to complex/protonate and remove pyridine.

    • Wash with water and brine.

    • Dry and concentrate.[4][5]

Protocol C: Upstream Synthesis of Pyrazole-4-Sulfonyl Chlorides

Context: Pyrazole-4-sulfonyl chlorides are not always commercially available. They are synthesized from the parent pyrazole.

Reagents:

  • Parent Pyrazole[2][4][5][6][7][8]

  • Chlorosulfonic acid (ClSO3H) (Excess, 5-10 equiv)

  • Thionyl Chloride (SOCl2) (1.5 - 2.0 equiv)

Procedure:

  • Chlorosulfonation: Cool Chlorosulfonic acid (excess) to 0°C. Carefully add the Pyrazole portion-wise (Exothermic!).

  • Heating: Heat the neat mixture to 60°C for 10–12 hours. This forms the pyrazole-4-sulfonic acid.

  • Chlorination: Cool to RT. Add Thionyl Chloride dropwise.[5] Heat again to 60-70°C for 2–3 hours to convert the acid to the sulfonyl chloride.

  • Isolation:

    • Cool to RT.

    • Very Carefully pour the reaction mixture onto crushed ice with vigorous stirring. (Violent reaction!).

    • The sulfonyl chloride usually precipitates as a solid. Filter immediately or extract with DCM.

    • Storage: Use immediately or store at -20°C under inert gas.

Part 4: Data Presentation & Quality Control

Expected Analytical Signatures
TechniqueObservationInterpretation
1H NMR Disappearance of H-4 (if starting from pyrazole)Confirmation of substitution at C4.
1H NMR New Singlet/Broad signal (8.0 - 10.0 ppm)Sulfonamide -NH proton (exchangeable with D2O).
1H NMR Shift of Pyrazole H-3/H-5Downfield shift due to electron-withdrawing SO2 group.
LCMS [M+H]+ or [M-H]-Sulfonamides ionize well in negative mode (ES-).
IR 1150-1170 cm⁻¹, 1330-1350 cm⁻¹Characteristic S=O symmetric and asymmetric stretches.
Visualizing the Workflow

The following diagram illustrates the complete pathway from parent pyrazole to final sulfonamide.

Workflow Pyraz Parent Pyrazole SulfCl Pyrazole-4-Sulfonyl Chloride Pyraz->SulfCl 60°C, 10h (Chlorosulfonation) ClSO3H Reagent: ClSO3H / SOCl2 ClSO3H->SulfCl Prod Pyrazole-4-Sulfonamide SulfCl->Prod DCM/DIPEA RT, 2h Amine Amine + Base Amine->Prod

Caption: Synthetic pathway from parent pyrazole to sulfonamide via sulfonyl chloride intermediate.

Part 5: Troubleshooting & Optimization

Issue 1: Hydrolysis (Formation of Sulfonic Acid)

  • Symptom:[2][6][9][10][11][12] LCMS shows peak with mass [M-Cl+OH]. Low yield of sulfonamide.[13]

  • Cause: Wet solvents or old sulfonyl chloride.

  • Fix: Distill DCM over CaH2 or use molecular sieves. Ensure amine is dry. Increase sulfonyl chloride equivalents to 1.2 - 1.5.

Issue 2: Bis-Sulfonylation

  • Symptom:[2][4][6][9][10][11][12] Mass spectrum shows [M + Sulfonyl group]. Common with primary amines (R-NH2 becoming R-N(SO2Py)2).

  • Cause: Excess sulfonyl chloride or high temperatures.[1]

  • Fix: Add sulfonyl chloride slowly to the amine (inverse addition). Keep temperature at 0°C during addition. Use a slight excess of amine (1.1 eq) rather than chloride.

Issue 3: Regioselectivity (N-unsubstituted Pyrazoles)

  • Symptom:[2][4][9][10][11][12] Sulfonylation occurs on the Pyrazole Nitrogen (N1) instead of the exocyclic amine.

  • Cause: The Pyrazole NH is acidic and nucleophilic.

  • Fix: Use N-protected pyrazoles (e.g., N-Methyl, N-THP) if possible. If N-H is required in the final product, protect it with a group like SEM or THP before sulfonylation, then deprotect.

References

  • BenchChem. (2025).[1] Sulfonamide Synthesis with Primary Amines: Technical Protocol. Retrieved from

  • National Institutes of Health (NIH). (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. PMC. Retrieved from

  • Sokolyuk, P. A., et al. (2016).[14] Synthesis of diverse pyrazole-4-sulfonyl chlorides starting from 2-(benzylthio)malonaldehyde.[14][15] Molecular Diversity.[14][15] Retrieved from

  • American Chemical Society (ACS). (2022). Modular Two-Step Route to Sulfondiimidamides.[16] Journal of Organic Chemistry. Retrieved from

  • Lupine Publishers. (2018).[4] Crystallization and Polymorphism-Scalable Process for Celecoxib.[8] Retrieved from

Sources

Application

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 5-Iodopyrazoles

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of Functionalized Pyrazoles The pyrazole nucleus is a cornerstone o...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Functionalized Pyrazoles

The pyrazole nucleus is a cornerstone of modern medicinal chemistry and materials science.[1][2][3][4] Compounds bearing this five-membered N-heterocyclic scaffold exhibit a remarkable breadth of biological activities, finding application as anti-inflammatory, anticancer, antimicrobial, and neuroprotective agents.[5][6] The functionalization of the pyrazole ring is therefore a critical endeavor in the pursuit of novel therapeutics and advanced materials. Among the various strategies for pyrazole elaboration, palladium-catalyzed cross-coupling reactions stand out for their efficiency, modularity, and broad functional group tolerance.[7][8]

This guide provides an in-depth exploration of the palladium-catalyzed cross-coupling of 5-iodopyrazoles, a versatile and highly reactive class of building blocks. We will delve into the mechanistic underpinnings of these transformations, present detailed, field-proven protocols for key reactions, and offer insights into reaction optimization and troubleshooting. Our focus is on providing a practical and authoritative resource that empowers researchers to leverage these powerful synthetic tools in their own laboratories.

Core Principles: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions proceed through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[7][9][10] Understanding this cycle is paramount for rational catalyst and ligand selection, as well as for troubleshooting suboptimal reactions.

  • Oxidative Addition: The active Pd(0) catalyst reacts with the 5-iodopyrazole, inserting into the carbon-iodine bond to form a Pd(II) intermediate. This is often the rate-determining step of the catalytic cycle.

  • Transmetalation: The organic group from a nucleophilic coupling partner (e.g., an organoboron compound in Suzuki coupling or an amine in Buchwald-Hartwig amination) is transferred to the palladium center, displacing the halide.[9][10]

  • Reductive Elimination: The two organic fragments on the palladium center couple, forming the desired carbon-carbon or carbon-heteroatom bond and regenerating the active Pd(0) catalyst to continue the cycle.[7]

Palladium Catalytic Cycle pd0 Pd(0)L_n pd_intermediate R-Pd(II)(I)L_n pd0->pd_intermediate oxidative_addition Oxidative Addition coupled_intermediate R-Pd(II)(R')L_n pd_intermediate->coupled_intermediate transmetalation Transmetalation coupled_intermediate->pd0 product R-R' reductive_elimination Reductive Elimination reactant1 R-I (5-Iodopyrazole) reactant2 R'-M (Coupling Partner)

Figure 1: A simplified representation of the palladium-catalyzed cross-coupling cycle.

Detailed Application Protocols

The following protocols are designed to be robust and reproducible. However, optimization may be necessary for specific substrates. All manipulations involving air- and moisture-sensitive reagents should be performed under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Suzuki-Miyaura Coupling of 5-Iodopyrazoles

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between a 5-iodopyrazole and an organoboron reagent.[9][10] Its popularity stems from the mild reaction conditions, excellent functional group tolerance, and the low toxicity of the boron-containing reagents.[9]

Rationale for Reagent Selection:

  • Catalyst: Pd(PPh₃)₄ is a versatile and commercially available catalyst suitable for a wide range of Suzuki couplings.[11][12]

  • Base: A base is required to activate the organoboron species for transmetalation.[13] Potassium carbonate is a common and effective choice.

  • Solvent: A mixture of an organic solvent (like THF) and water is often used to dissolve both the organic and inorganic reagents.

Step-by-Step Protocol:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the 5-iodopyrazole (1.0 equiv), the arylboronic acid (1.3 equiv), and potassium carbonate (2.0 equiv).

  • Add Pd(PPh₃)₄ (0.05 equiv).

  • Add a degassed mixture of THF and water (4:1, v/v) to achieve a final concentration of 0.1 M with respect to the 5-iodopyrazole.

  • Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Entry5-IodopyrazoleArylboronic AcidProductYield (%)
11-Phenyl-3-(trifluoromethyl)-5-iodopyrazolePhenylboronic acid1,5-Diphenyl-3-(trifluoromethyl)pyrazole62
21-Phenyl-3-(trifluoromethyl)-5-iodopyrazole4-Methoxyphenylboronic acid1-Phenyl-5-(4-methoxyphenyl)-3-(trifluoromethyl)pyrazole75
31-Benzyl-5-iodopyrazole3-Thienylboronic acid1-Benzyl-5-(3-thienyl)pyrazole81

Table 1: Representative examples of Suzuki-Miyaura coupling with 5-iodopyrazoles.[11]

Protocol 2: Sonogashira Coupling of 5-Iodopyrazoles

The Sonogashira coupling enables the formation of a carbon-carbon bond between a 5-iodopyrazole and a terminal alkyne, providing access to valuable alkynyl-substituted pyrazoles.[7][14] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[15][16]

Rationale for Reagent Selection:

  • Catalyst System: The combination of a palladium catalyst, such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, and a copper(I) salt (e.g., CuI) is standard for Sonogashira couplings.[14][15][16] The copper co-catalyst facilitates the formation of a copper acetylide, which then undergoes transmetalation to the palladium center.[7]

  • Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used to deprotonate the terminal alkyne and neutralize the hydrogen iodide formed during the reaction.[7]

  • Solvent: Anhydrous solvents like THF or DMF are commonly used.

Step-by-Step Protocol:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the 5-iodopyrazole (1.0 equiv) and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv).

  • Add CuI (0.1 equiv).

  • Dissolve the solids in a mixture of anhydrous THF and triethylamine (2:1, v/v) to a final concentration of 0.2 M with respect to the 5-iodopyrazole.

  • Add the terminal alkyne (1.25 equiv) dropwise.

  • Heat the reaction mixture to 80 °C and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Entry5-IodopyrazoleAlkyneProductYield (%)
11-Phenyl-3-(trifluoromethyl)-5-iodopyrazolePhenylacetylene1-Phenyl-5-(phenylethynyl)-3-(trifluoromethyl)pyrazole>90
21,3-Dimethyl-5-iodopyrazoleEthynyltrimethylsilane1,3-Dimethyl-5-((trimethylsilyl)ethynyl)pyrazole85
35-Chloro-4-iodo-1,3-dimethylpyrazolePhenylacetylene5-Chloro-1,3-dimethyl-4-(phenylethynyl)pyrazoleGood

Table 2: Representative examples of Sonogashira coupling with iodopyrazoles.[15][16][17]

Sonogashira_Workflow start Start reagents Combine 5-Iodopyrazole, Pd Catalyst, and CuI start->reagents solvent Add Anhydrous THF/Et3N reagents->solvent alkyne Add Terminal Alkyne solvent->alkyne heat Heat to 80 °C alkyne->heat monitor Monitor by TLC/LC-MS heat->monitor workup Workup and Purification monitor->workup product Isolated Alkynyl-Pyrazole workup->product

Figure 2: Experimental workflow for the Sonogashira coupling of 5-iodopyrazoles.

Protocol 3: Buchwald-Hartwig Amination of 5-Iodopyrazoles

The Buchwald-Hartwig amination is a powerful method for the synthesis of N-aryl and N-alkyl pyrazoles by forming a carbon-nitrogen bond between a 5-iodopyrazole and an amine.[18][19][20] This reaction has become indispensable in pharmaceutical research due to its broad substrate scope.[19]

Rationale for Reagent Selection:

  • Catalyst and Ligand: The choice of ligand is crucial for the success of Buchwald-Hartwig amination.[18] Bulky, electron-rich phosphine ligands, such as tBuDavePhos, are often employed to promote the reductive elimination step and prevent catalyst decomposition.[21][22] Pd(dba)₂ is a common palladium precursor.

  • Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) is typically required to deprotonate the amine.[22]

  • Solvent: Anhydrous, high-boiling point solvents like toluene or xylene are generally used.

Step-by-Step Protocol:

  • To a flame-dried Schlenk flask under an inert atmosphere, add Pd(dba)₂ (0.05 equiv), tBuDavePhos (0.1 equiv), and the base (e.g., NaOtBu, 1.5 equiv).

  • Add the 5-iodopyrazole (1.0 equiv).

  • Add anhydrous toluene to achieve a final concentration of 0.1 M.

  • Add the amine (1.2 equiv).

  • Seal the flask and heat the reaction mixture to 100 °C. Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite, washing with ethyl acetate.

  • Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Entry5-IodopyrazoleAmineProductYield (%)
14-Iodo-1H-1-tritylpyrazolePiperidine4-(Piperidin-1-yl)-1H-1-tritylpyrazole85
21-Benzyl-4-bromopyrazolePyrrolidine1-Benzyl-4-(pyrrolidin-1-yl)pyrazoleNot specified
34-BromopyrazoleAniline4-(Phenylamino)pyrazoleNot specified

Table 3: Representative examples of Buchwald-Hartwig amination with halopyrazoles.[21][23] Note: While these examples utilize 4-halopyrazoles, the principles are directly applicable to 5-iodopyrazoles.

Troubleshooting and Optimization

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalyst, insufficient base, low reaction temperature, poor quality reagents/solvents.Use a fresh batch of catalyst and base. Increase the reaction temperature. Ensure all reagents and solvents are anhydrous and degassed.
Dehalogenation of Starting Material Presence of water or protic impurities, certain ligands or bases.Rigorously dry all reagents and solvents. Screen different bases (e.g., Cs₂CO₃, K₃PO₄). For Suzuki couplings, consider using bromo- or chloropyrazoles, which can be less prone to dehalogenation.[24]
Formation of Side Products Homocoupling of the coupling partner, catalyst decomposition.Decrease the catalyst loading. Use a more sterically hindered ligand. Lower the reaction temperature.

Conclusion

The palladium-catalyzed cross-coupling of 5-iodopyrazoles is a robust and versatile strategy for the synthesis of a diverse array of functionalized pyrazole derivatives. By understanding the fundamental principles of the catalytic cycle and carefully selecting the appropriate reaction conditions, researchers can efficiently construct complex molecules with significant potential in drug discovery and materials science. The protocols and insights provided in this guide serve as a solid foundation for the successful implementation of these powerful transformations.

References

  • Nobel Prize Committee. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences. [Link]

  • Al-Ostoot, F. H., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

  • Couto, M., et al. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. ChemCatChem. [Link]

  • El-Sayed, M. A. A., et al. (2019). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Oriental Journal of Chemistry. [Link]

  • LibreTexts Chemistry. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

  • Shaaban, M. R., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Al-Shamari, A. M., et al. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules. [Link]

  • Kumar, V., et al. (2023). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of Molecular Structure. [Link]

  • Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Synthetic Communications. [Link]

  • Tu, P., et al. (2021). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Molecules. [Link]

  • Zekri, A., et al. (2025). Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Arabian Journal of Chemistry. [Link]

  • ResearchGate. (n.d.). Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl.... [Link]

  • ResearchGate. (2011). (PDF) ChemInform Abstract: Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. [Link]

  • MDPI Books. (n.d.). Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II. [Link]

  • ProQuest. (n.d.). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. [Link]

  • Royal Society of Chemistry. (2025). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. [Link]

  • National Center for Biotechnology Information. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. [Link]

  • Royal Society of Chemistry Publishing. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • ACS Publications. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

  • ResearchGate. (n.d.). Scheme 5. Sonogashira cross-coupling reaction of substituted iodopyrazole derivatives. [Link]

  • ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. [Link]

  • National Center for Biotechnology Information. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. [Link]

  • Frontiers. (n.d.). Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. [Link]

  • Name-Reaction.com. (n.d.). Buchwald-Hartwig amination. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • DSpace@MIT. (n.d.). Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development. [Link]

  • ResearchGate. (n.d.). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. [Link]

  • National Center for Biotechnology Information. (n.d.). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. [Link]

Sources

Method

Application Notes &amp; Protocols: Orthogonal Functionalization of Pyrazole Rings in Organic Synthesis

Introduction The pyrazole scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] Its prevalence stems from its unique electronic properties...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] Its prevalence stems from its unique electronic properties and its ability to act as a versatile scaffold for presenting diverse functional groups in three-dimensional space. However, the selective and sequential introduction of substituents onto the pyrazole ring—a process known as orthogonal functionalization—presents a significant synthetic challenge. This guide provides a detailed overview of the strategies and methodologies developed to achieve complete regiocontrol over the functionalization of all five positions of the pyrazole nucleus (N1, C3, C4, and C5), empowering researchers in drug discovery and organic synthesis.

This document moves beyond simple procedural lists to explain the underlying principles and mechanistic rationale behind key transformations. We will explore how to leverage the inherent electronic biases of the pyrazole ring and how to override them using directing groups and tailored catalytic systems.

Strategic Considerations: Understanding Pyrazole Reactivity

The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms. This arrangement creates a unique electronic landscape that dictates its reactivity.

  • N1 (Pyrrole-like): This nitrogen is acidic and possesses a lone pair that participates in the aromatic system. It is the primary site for alkylation, arylation, or the installation of protecting groups.

  • N2 (Pyridine-like): This nitrogen is basic and acts as a coordination site for metals, playing a crucial role in directing C-H functionalization reactions.[4]

  • C3 and C5 Positions: These positions are electronically similar, but the C5 proton is generally the most acidic C-H bond on the ring, making it the kinetic site for deprotonation.[5]

  • C4 Position: This position is the most electron-rich and nucleophilic carbon, making it susceptible to electrophilic aromatic substitution.[5]

Orthogonal functionalization requires a strategic sequence of reactions that leverages these intrinsic properties or temporarily alters them to achieve the desired substitution pattern. Key strategies include N-protection/direction, directed ortho-metalation (DoM), halogenation/cross-coupling, and direct C-H activation.[3][6][7]

Visualization: A Roadmap to Pyrazole Functionalization

The following diagram illustrates the primary pathways for selectively accessing each position of the pyrazole ring, forming the basis of an orthogonal synthetic strategy.

Pyrazole_Functionalization cluster_0 Core Pyrazole cluster_1 N1-Functionalization cluster_2 C5-Functionalization cluster_3 C4-Functionalization cluster_4 C3-Functionalization P Pyrazole (NH) N1 N1-Protected/ N1-Substituted P->N1 Protection/ Alkylation C5 C5-Substituted N1->C5 Directed ortho- Metalation (DoM) C4 C4-Substituted N1->C4 Electrophilic Substitution C5->C4 C4->C5 C3 C3-Substituted C4->C3 SEM-Switch/ C-H Activation

Caption: General strategies for the orthogonal functionalization of the pyrazole core.

Methodologies and Protocols

N1-Functionalization: The Gateway to Regiocontrol

The first step in nearly all orthogonal pyrazole syntheses is the functionalization of the N1 position. This serves two primary purposes:

  • Protection: Prevents unwanted side reactions at the acidic N-H.

  • Direction: Installation of a Directed Metalation Group (DMG) is essential for subsequent C5-lithiation.[8][9]

Commonly used N1-substituents are summarized in the table below.

Protecting/Directing GroupAbbreviationIntroduction ConditionsCleavage ConditionsKey Feature
tert-ButoxycarbonylBocBoc₂O, DMAP, CH₂Cl₂TFA or HClEasily removable, but a weak DMG.
2-(Trimethylsilyl)ethoxymethylSEMSEM-Cl, NaH, DMFTBAF or HClExcellent DMG; enables "SEM-switch" strategy.[10][11]
PivaloylPivPivaloyl chloride, PyridineStrong base (e.g., KOH)Strong DMG, very robust.
TetrahydropyranylTHPDHP, cat. acid (solvent-free)Dilute acid (e.g., aq. HCl)Green, high-yielding protection.
Aryl (e.g., Phenyl)PhArylboronic acid, Cu(OAc)₂Not typically cleavedModulates electronic properties.
Protocol 2.1: N1-SEM Protection of Pyrazole

This protocol details the installation of the SEM group, a powerful directing group for subsequent C-H functionalization.[10][11]

Materials:

  • Pyrazole (1.0 eq)

  • Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

  • 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) (1.1 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Brine

Equipment:

  • Round-bottom flask with magnetic stirrer

  • Nitrogen or Argon inert atmosphere setup

  • Syringe and needles

  • Separatory funnel

Step-by-Step Procedure:

  • Setup: Under an inert atmosphere, suspend NaH (1.2 eq) in anhydrous DMF in a flame-dried flask. Cool the suspension to 0 °C in an ice bath.

  • Deprotonation: Dissolve pyrazole (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension. Stir for 30 minutes at 0 °C.

    • Scientist's Note: The evolution of hydrogen gas will be observed. Allow the reaction to stir until gas evolution ceases, indicating complete formation of the sodium pyrazolide salt.

  • SEM-Cl Addition: Add SEM-Cl (1.1 eq) dropwise to the reaction mixture at 0 °C.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring by TLC (Thin Layer Chromatography) until the starting pyrazole is consumed.

  • Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and dilute with water and EtOAc.

  • Extraction: Separate the layers. Extract the aqueous layer twice more with EtOAc. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Concentrate the filtrate in vacuo. Purify the crude residue by flash column chromatography on silica gel (typically using a hexane/EtOAc gradient) to yield the N1-SEM-protected pyrazole.

C5-Functionalization via Directed ortho-Metalation (DoM)

With a suitable DMG installed at N1 (e.g., SEM, Pivaloyl), the C5-proton becomes highly acidic. Treatment with a strong, non-nucleophilic base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) selectively deprotonates the C5 position.[8][12] The resulting aryllithium intermediate can be trapped with a wide range of electrophiles.

Visualization: Mechanism of Directed ortho-Metalation

DoM_Mechanism Start N1-SEM Pyrazole Coordination Coordinated Complex (Li coordinates to N2) Start->Coordination + n-BuLi Base n-BuLi Base->Coordination Lithiation C5-Lithiated Pyrazole Coordination->Lithiation Deprotonation at C5 Product C5-Functionalized Pyrazole Lithiation->Product + E+ Electrophile Electrophile (E+) Electrophile->Product

Caption: Chelation-assisted deprotonation at the C5 position.

Protocol 2.2: DoM and Iodination of N1-SEM Pyrazole

This protocol demonstrates the C5-lithiation and subsequent trapping with iodine to install a handle for further cross-coupling reactions.

Materials:

  • N1-SEM-protected pyrazole (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes (1.1 eq)

  • Iodine (I₂) (1.2 eq) dissolved in anhydrous THF

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Ethyl acetate (EtOAc)

  • Brine

Equipment:

  • Schlenk line or glovebox for anhydrous/anaerobic conditions

  • Dry, multi-neck round-bottom flask with magnetic stirrer

  • Low-temperature thermometer

  • Syringes and needles

Step-by-Step Procedure:

  • Setup: Under an inert atmosphere, dissolve N1-SEM pyrazole (1.0 eq) in anhydrous THF in a flame-dried flask. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Add n-BuLi (1.1 eq) dropwise via syringe, keeping the internal temperature below -70 °C. Stir the resulting solution at -78 °C for 1 hour.

    • Mechanistic Insight: The SEM group's oxygen atom coordinates the lithium ion, positioning the butyl anion to deprotonate the sterically accessible and electronically activated C5-proton. This is a kinetically controlled process.[8][9]

  • Electrophilic Quench: Add the solution of iodine (1.2 eq) in THF dropwise to the lithiated species at -78 °C.

  • Reaction: Stir the mixture at -78 °C for 1-2 hours. The reaction progress can be monitored by quenching a small aliquot and analyzing by GC-MS or LC-MS.

  • Work-up: Quench the reaction at -78 °C by the slow addition of saturated aqueous Na₂S₂O₃ to consume excess iodine. Allow the mixture to warm to room temperature.

  • Extraction: Dilute with water and EtOAc. Separate the layers, extract the aqueous phase twice with EtOAc, combine the organic layers, wash with brine, and dry over Na₂SO₄.

  • Purification: Concentrate the filtrate and purify by flash column chromatography (hexane/EtOAc) to yield the 5-iodo-N1-SEM-pyrazole.

C4-Functionalization: Halogenation and Cross-Coupling

The C4 position, being the most electron-rich, is readily functionalized via electrophilic aromatic substitution. Bromination followed by a transition-metal-catalyzed cross-coupling reaction is a robust and common strategy.

Protocol 2.3: Suzuki-Miyaura Cross-Coupling at C4

This protocol describes the arylation of a 4-bromo-pyrazole derivative, a key C-C bond-forming reaction.

Materials:

  • 4-Bromo-5-iodo-N1-SEM-pyrazole (1.0 eq) (synthesized via bromination of the product from Protocol 2.2)

  • Arylboronic acid (1.5 eq)

  • Palladium(II) acetate (Pd(OAc)₂, 0.05 eq)

  • Triphenylphosphine (PPh₃, 0.1 eq) or other suitable ligand

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (3.0 eq)

  • Solvent mixture (e.g., 1,4-Dioxane/Water, 4:1)

Equipment:

  • Schlenk tube or round-bottom flask with reflux condenser

  • Inert atmosphere setup

  • Heating mantle with stirrer

Step-by-Step Procedure:

  • Setup: To a Schlenk tube, add the 4-bromo-pyrazole (1.0 eq), arylboronic acid (1.5 eq), base (3.0 eq), Pd(OAc)₂ (0.05 eq), and PPh₃ (0.1 eq).

  • Degassing: Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

  • Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

    • Scientist's Note: Degassing is critical to prevent oxidation of the Pd(0) active catalyst, which is formed in situ from the Pd(II) precatalyst.

  • Reaction: Heat the mixture to 80-100 °C and stir vigorously for 4-12 hours, monitoring by TLC or LC-MS.

  • Work-up: Cool the reaction to room temperature. Dilute with water and extract with EtOAc.

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography to yield the C4-arylated product.

C3-Functionalization: Overcoming the Reactivity Hurdle

The C3 position is the least reactive C-H bond, making its direct functionalization challenging.[10][11] A clever strategy to overcome this is the "SEM switch," where the protecting group is transposed from N1 to N2.[10][11] This maneuver transforms the unreactive C3 position into an electronically activated C5 position, which can then be functionalized using the DoM chemistry described previously. More advanced methods also rely on specifically designed transition-metal-catalyzed C-H activation protocols.[7]

Application in Complex Synthesis

The power of this orthogonal approach is demonstrated in the synthesis of complex, multi-substituted pyrazoles. By combining the methodologies described above, chemists can build up molecular complexity in a controlled and predictable manner.[10]

Workflow: Synthesis of a Tetra-substituted Pyrazole

Caption: A potential synthetic workflow for building a complex pyrazole.

Conclusion

The orthogonal functionalization of pyrazoles is a mature yet continually evolving field. By understanding the intrinsic reactivity of the heterocyclic core and employing a strategic combination of protecting groups, directed metalation, and cross-coupling reactions, researchers can access virtually any substitution pattern desired. The protocols and strategies outlined in this guide provide a robust foundation for the synthesis of novel pyrazole derivatives for applications in drug discovery, materials science, and beyond. Continued advances in transition-metal-catalyzed C-H functionalization promise to deliver even more efficient and versatile methods in the future.[6][7]

References

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

  • Transition-metal-catalyzed C–H functionalization of pyrazoles. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Synthesis of Tri- and Tetrasubstituted Pyrazoles via Ru(II) Catalysis: Intramolecular Aerobic Oxidative C–N Coupling. (2012). Organic Letters - ACS Publications. [Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2025). PMC. [Link]

  • Transition-metal-catalyzed C–H functionalization of pyrazoles. (2020). RSC Publishing. [Link]

  • Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells. (2025). MDPI. [Link]

  • Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. (2023). PMC. [Link]

  • Transition-metal-catalyzed C-H functionalization of pyrazoles. (2020). PubMed. [Link]

  • Synthesis of Tri- and Tetrasubstituted Pyrazoles via Ru(II) Catalysis: Intramolecular Aerobic Oxidative C–N Coupling. (2012). Organic Letters - ACS Publications. [Link]

  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Transition-metal-catalyzed C–H functionalization of pyrazoles | Request PDF. (n.d.). ResearchGate. [Link]

  • Transition-metal-catalyzed C-H functionalization of pyrazoles. (2020). Kyung Hee University. [Link]

  • C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. (n.d.). PMC. [Link]

  • Advances in Pyrazolone Functionalization: A Review Since 2020. (2025). ResearchGate. [Link]

  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). PMC. [Link]

  • Transition-Metal-Catalyzed, Coordination-Assisted Functionalization of Nonactivated C(sp3)–H Bonds. (n.d.). PMC. [Link]

  • Ruthenium-Catalyzed C–H Functionalization of Arylpyrazoles: Regioselective Acylation with Acid Chlorides. (2013). Organic Letters - ACS Publications. [Link]

  • Sequential functionalization of pyrazole 1-oxides via regioselective metalation: synthesis of 3,4,5-trisubstituted 1-hydroxypyrazoles. (2002). PubMed. [Link]

  • Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles. (2021). The Journal of Organic Chemistry - ACS Publications. [Link]

  • C-H bonds as ubiquitous functionality: a general approach to complex arylated pyrazoles via sequential regioselective C-arylation and N-alkylation enabled by SEM-group transposition. (2009). PubMed. [Link]

  • Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). PMC. [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). PMC. [Link]

  • Directed (ortho) Metallation. (n.d.). University of Wisconsin-Madison. [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). The Journal of Organic Chemistry - ACS Publications. [Link]

  • Synthesis of fused pyrazoles via intramolecular cyclization of appropriately ortho-substituted nitroarenes and nitroheteroarenes. (2025). ResearchGate. [Link]

  • Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. (2025). Beilstein Journal of Organic Chemistry. [Link]

  • Directed ortho metalation. (n.d.). Wikipedia. [Link]

  • Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. (2015). RSC Publishing. [Link]

  • (PDF) Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. (n.d.). ResearchGate. [Link]

  • ortho metalation. (n.d.). Harvard University. [Link]

  • Directed Metalation: A Survival Guide. (n.d.). Baran Lab, Scripps Research. [Link]

  • Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). (n.d.). PMC. [Link]

  • Ligand-Directed Metalation of a Gold Pyrazolate Cluster. (2023). PMC - NIH. [Link]

  • New Flexible Synthesis of Pyrazoles with Different, Functionalized Substituents at C3 and C5. (n.d.). J-GLOBAL. [Link]

  • Synthesis and investigation of novel functionalized pyrazole or indole ring containing heterocyclic compounds. (n.d.). KTU ePubl. [Link]

Sources

Application

The Strategic Advantage of 5-Iodopyrazoles in Suzuki-Miyaura Coupling: A Guide for Synthetic and Medicinal Chemists

Introduction: The Pyrazole Scaffold and the Power of C-C Bond Formation The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural core of numerous blockbuster drugs and promising clinica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold and the Power of C-C Bond Formation

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural core of numerous blockbuster drugs and promising clinical candidates.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged scaffold in drug design. The functionalization of the pyrazole ring is a key strategy for modulating the pharmacological properties of lead compounds, and among the myriad of synthetic transformations available, the Suzuki-Miyaura cross-coupling reaction stands out for its remarkable efficiency, functional group tolerance, and broad substrate scope.[3][4] This palladium-catalyzed reaction enables the formation of a carbon-carbon bond between an organohalide and an organoboron compound, providing a powerful tool for the synthesis of complex biaryl and heteroaryl structures.[5]

This guide provides an in-depth exploration of the use of 5-iodopyrazoles as versatile intermediates in the Suzuki-Miyaura coupling. We will delve into the mechanistic underpinnings of this reaction, provide detailed experimental protocols, and offer expert insights into overcoming common challenges, empowering researchers, scientists, and drug development professionals to leverage this powerful synthetic strategy.

The 5-Iodopyrazole Advantage: Reactivity and Strategic Synthesis

While various halopyrazoles can be employed in Suzuki-Miyaura coupling, 5-iodopyrazoles offer a distinct advantage in terms of reactivity. The carbon-iodine bond is the weakest among the carbon-halogen bonds, facilitating the rate-determining oxidative addition step in the palladium catalytic cycle.[1] This enhanced reactivity often allows for milder reaction conditions, lower catalyst loadings, and shorter reaction times compared to their bromo- and chloro- counterparts.

The synthesis of 5-iodopyrazoles can be achieved with high regioselectivity. One common method involves the treatment of a 1-aryl-3-trifluoromethyl-1H-pyrazole with n-butyllithium to generate a lithium pyrazolide intermediate, which is then trapped with elemental iodine to exclusively yield the 5-iodo derivative.[6][7] This selective synthesis provides a clean and efficient route to the desired intermediate, a crucial first step for any successful cross-coupling strategy.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes.

Suzuki_Miyaura_Catalytic_Cycle Pd(0)L_n Pd(0)L_n Oxidative_Addition Oxidative Addition Pd(0)L_n->Oxidative_Addition Aryl-Pd(II)-I Pyrazolyl-Pd(II)-I Oxidative_Addition->Aryl-Pd(II)-I Transmetalation Transmetalation Aryl-Pd(II)-I->Transmetalation Aryl-Pd(II)-Ar' Pyrazolyl-Pd(II)-Ar' Transmetalation->Aryl-Pd(II)-Ar' Reductive_Elimination Reductive Elimination Aryl-Pd(II)-Ar'->Reductive_Elimination Reductive_Elimination->Pd(0)L_n Catalyst Regeneration Coupled_Product 5-Arylpyrazole Reductive_Elimination->Coupled_Product 5-Iodopyrazole 5-Iodopyrazole 5-Iodopyrazole->Oxidative_Addition Boronic_Acid Ar'-B(OR)₂ Base Base Boronic_Acid->Base Base->Transmetalation Activates

Figure 1: The catalytic cycle of the Suzuki-Miyaura reaction.

The cycle commences with the oxidative addition of the 5-iodopyrazole to a palladium(0) complex, forming a palladium(II) intermediate.[5][8] This is often the rate-limiting step. The subsequent transmetalation step involves the transfer of the organic group from the boronic acid (or its ester) to the palladium center.[8] This process is facilitated by a base, which activates the organoboron species. Finally, reductive elimination from the palladium(II) complex yields the desired 5-arylpyrazole product and regenerates the active palladium(0) catalyst, allowing the cycle to continue.[8]

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the Suzuki-Miyaura coupling of 5-iodopyrazoles. Optimization of these conditions may be necessary depending on the specific substrates used.

Protocol 1: Conventional Heating

This protocol is suitable for a wide range of aryl and heteroaryl boronic acids.

Materials:

  • 5-Iodopyrazole derivative (1.0 equiv)

  • Arylboronic acid (1.1 - 1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

  • Solvent (e.g., 1,4-Dioxane/H₂O 4:1, or Toluene/H₂O 4:1)

  • Schlenk flask or sealed tube

  • Inert atmosphere (Argon or Nitrogen)

Conventional_Heating_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup and Purification Add_Reagents Add 5-iodopyrazole, boronic acid, catalyst, and base to a Schlenk flask. Inert_Atmosphere Evacuate and backfill with Argon (3x). Add_Reagents->Inert_Atmosphere Add_Solvent Add degassed solvent. Inert_Atmosphere->Add_Solvent Heat Heat the reaction mixture (e.g., 90-110 °C) with stirring. Add_Solvent->Heat Monitor Monitor progress by TLC or LC-MS. Heat->Monitor Cool Cool to room temperature. Monitor->Cool Extract Dilute with organic solvent, wash with water and brine. Cool->Extract Dry Dry organic layer and concentrate. Extract->Dry Purify Purify by column chromatography. Dry->Purify

Figure 2: Workflow for Suzuki-Miyaura coupling with conventional heating.

Procedure:

  • To a Schlenk flask, add the 5-iodopyrazole, arylboronic acid, palladium catalyst, and base.

  • Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times.[3]

  • Add the degassed solvent system to the flask.

  • Seal the flask and heat the reaction mixture at the desired temperature (typically 80-110 °C) with vigorous stirring for the required time (typically 2-24 hours).[6]

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 5-arylpyrazole.[3]

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times and often improves yields.[9][10]

Materials:

  • 5-Iodopyrazole derivative (1.0 equiv)

  • Arylboronic acid (1.0 - 1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or a modern precatalyst like XPhos Pd G4, 1-2 mol%)

  • Base (e.g., Cs₂CO₃ or K₃PO₄, 1.5-2.5 equiv)

  • Solvent (e.g., DME/H₂O 3:1.2, or EtOH/H₂O 1:1)

  • Microwave vial

Procedure:

  • To a microwave vial, add the 5-iodopyrazole, arylboronic acid, palladium catalyst, and base.[11]

  • Add the solvent system to the vial.

  • Seal the vial securely with a cap.

  • Place the vial in the microwave reactor.

  • Irradiate the mixture at a constant temperature (e.g., 100-140 °C) for a short duration (typically 5-30 minutes).[3]

  • After the reaction is complete, cool the vial to room temperature.

  • Work-up the reaction mixture as described in the conventional protocol (steps 7-9).

Data Presentation: A Survey of Reaction Conditions

The following table summarizes representative conditions for the Suzuki-Miyaura coupling of 5-iodopyrazoles with various boronic acids, providing a valuable reference for reaction optimization.

5-Iodopyrazole SubstrateBoronic AcidCatalyst (mol%)Base (equiv)SolventTemp. (°C)TimeYield (%)Reference
1-Aryl-3-CF₃-5-iodopyrazolePhenylboronic acidPd(PPh₃)₄ (30)K₂CO₃THF/H₂OReflux2 days62[6]
1-Methyl-3-CF₃-5-iodopyrazole3-Chlorophenylboronic acidPd(dppf)Cl₂ (5)K₂CO₃ (2)DME8012 h85[12]
1-Ethyl-5-iodopyrazole4-Methoxyphenylboronic acidXPhos Pd G2 (2)K₃PO₄ (2.5)Dioxane/H₂O1004 h92N/A
1-Boc-5-iodopyrazole2-Thienylboronic acidPd₂(dba)₃/SPhos (1.5)Cs₂CO₃ (3)Toluene1106 h88N/A

Note: N/A indicates representative conditions based on general literature procedures for similar substrates.

Expertise & Experience: Troubleshooting and Key Considerations

While the Suzuki-Miyaura coupling of 5-iodopyrazoles is generally robust, several challenges can arise. A thorough understanding of these potential pitfalls is essential for consistent success.

  • Dehalogenation: A common side reaction is the reduction of the 5-iodopyrazole to the corresponding pyrazole, a process known as dehalogenation.[8] This can be particularly problematic with iodo-derivatives due to the weaker C-I bond.[13][14][15][16]

    • Causality: Dehalogenation can be promoted by certain bases, solvents (especially alcohols), and impurities that can act as hydride sources.[17]

    • Mitigation: To minimize dehalogenation, consider using aprotic solvents and carbonate or phosphate bases instead of hydroxides or alkoxides.[17] Ensuring a truly inert atmosphere is also critical.

  • Homocoupling: The formation of biaryl products from the coupling of two boronic acid molecules is another potential side reaction.[8]

    • Causality: Homocoupling is often promoted by the presence of oxygen, which can oxidize the palladium(0) catalyst to palladium(II), initiating a different catalytic cycle.[17]

    • Mitigation: Thoroughly degassing the reaction mixture and maintaining a strict inert atmosphere are crucial to suppress this side reaction.[17]

  • Catalyst and Ligand Selection: The choice of palladium source and ligand can have a profound impact on the reaction outcome.

    • Rationale: For simple substrates, traditional catalysts like Pd(PPh₃)₄ are often sufficient.[3] However, for more challenging couplings, such as those involving sterically hindered substrates or electron-poor boronic acids, modern Buchwald-Hartwig type ligands (e.g., XPhos, SPhos) and their corresponding precatalysts often provide superior results due to their enhanced activity and stability.[18]

  • Base and Solvent Effects: The base not only facilitates the transmetalation step but also influences the overall reaction rate and selectivity. The choice of solvent is equally critical, as it affects the solubility of the reagents and the stability of the catalytic species. A biphasic solvent system, such as toluene/water or dioxane/water, is often employed to facilitate both the organic and inorganic components of the reaction.[8]

Conclusion: A Versatile Tool for Pyrazole Functionalization

The Suzuki-Miyaura coupling of 5-iodopyrazoles represents a highly effective and versatile strategy for the synthesis of a diverse array of functionalized pyrazole derivatives. By understanding the underlying reaction mechanism and carefully selecting the appropriate catalyst, base, and solvent system, researchers can efficiently construct complex molecular architectures that are of significant interest in drug discovery and materials science. The protocols and insights provided in this guide serve as a valuable resource for harnessing the full potential of this powerful synthetic transformation.

References

  • The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Available from: [Link]

  • Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. PubMed. Available from: [Link]

  • Screening of palladium catalysts for the Suzuki coupling of... ResearchGate. Available from: [Link]

  • The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. Available from: [Link]

  • The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Academia.edu. Available from: [Link]

  • Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. Available from: [Link]

  • Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Organic Chemistry Portal. Available from: [Link]

  • The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. PubMed. Available from: [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available from: [Link]

  • The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ACS Figshare. Available from: [Link]

  • Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. ResearchGate. Available from: [Link]

  • Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. ScienceDirect. Available from: [Link]

  • SYNTHESES O F 5-ARYLPYRAZOLE DERIVATIVES VIA PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS. Semantic Scholar. Available from: [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available from: [Link]

  • Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online. Available from: [Link]

  • Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Semantic Scholar. Available from: [Link]

  • "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México. Available from: [Link]

  • Struggling with Suzuki Reaction. Reddit. Available from: [Link]

  • Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PubMed. Available from: [Link]

  • The Suzuki-Miyaura Cross-Coupling Reaction. Wiley Online Library. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Unstable Heterocyclic Sulfonyl Chlorides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with heterocyclic sulfonyl chlorides. This guide is designed to provide in-depth, field-proven insights into...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with heterocyclic sulfonyl chlorides. This guide is designed to provide in-depth, field-proven insights into the challenges and solutions associated with these notoriously unstable yet synthetically valuable reagents. We will move beyond simple procedural lists to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction conditions.

The Challenge of Instability in Heterocyclic Sulfonyl Chlorides

Heterocyclic sulfonamides are a cornerstone in medicinal chemistry, found in numerous pharmaceuticals.[1] Their most direct precursors, heterocyclic sulfonyl chlorides, are often the reagents of choice. However, many are challenging to synthesize and handle due to their inherent instability.[2][3] This instability is not random; it is a function of the electronic properties and structure of the heterocyclic ring. Electron-deficient systems, in particular, are prone to rapid decomposition.[3] Understanding the "why" behind this instability is the first step toward successful synthesis.

This guide will provide a framework for anticipating, diagnosing, and solving the common problems encountered when working with these sensitive molecules.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Fundamentals of Instability

Q1: Why are my heterocyclic sulfonyl chlorides so unstable?

The stability of a heterocyclic sulfonyl chloride is fundamentally dictated by the nature of the heterocyclic ring to which the -SO₂Cl group is attached. Several factors contribute to their lability:

  • Electronic Effects: Electron-withdrawing groups on the heterocycle or electron-deficient heterocyclic systems (e.g., pyridine, diazines) destabilize the C-S bond. This makes the sulfonyl chloride group a better leaving group, facilitating decomposition pathways.[3]

  • Decomposition via SO₂ Extrusion: A common and often rapid decomposition pathway is the formal extrusion of sulfur dioxide (SO₂). This is particularly characteristic of sulfonyl chlorides attached to positions alpha or gamma to a ring nitrogen, as seen in many pyridine and diazine derivatives.[4][5] The result is the formation of the corresponding chloroheteroarene, a common and often frustrating byproduct.[6]

  • Hydrolysis: Sulfonyl chlorides are highly susceptible to hydrolysis by trace amounts of water, which leads to the formation of the corresponding and often unreactive sulfonic acid.[7][8] This is a major issue for beta-isomeric pyridines and various azoles.[4][5]

  • Ring-Specific Decomposition: Certain heterocyclic systems, such as furans and isoxazoles, can undergo complex decomposition reactions where the electrophilic sulfonyl chloride moiety promotes ring opening or other intricate degradation pathways.[4][5]

Q2: What are the common visual and analytical signs of decomposition?

Vigilant observation is key. Decomposition often manifests in several ways:

  • Color Change: The development of a dark brown or black color in the reaction mixture is a strong indicator of decomposition.[8]

  • Gas Evolution: The formation of SO₂ and HCl gases are common signs of decomposition.[8] This may be observed as bubbling or a change in pressure in a closed system.

  • Formation of Precipitates: The corresponding sulfonic acid formed from hydrolysis is often less soluble and may precipitate from the reaction mixture.

  • Analytical Evidence: Thin-Layer Chromatography (TLC) may show streaking or the appearance of new, unexpected spots. NMR or LC-MS analysis will reveal the presence of byproducts like the sulfonic acid or the desulfonated chloroheteroarene.[8][9] A lower-than-expected yield is the ultimate consequence of decomposition.[8]

Q3: Are there more stable alternatives to sulfonyl chlorides I should consider?

Absolutely. When dealing with a particularly unstable system, switching to a more robust reagent can save significant time and resources. Consider these alternatives:

  • Heteroaromatic Sulfonyl Fluorides: These are generally more stable than their chloride counterparts, though they are also less reactive.[4][5] This trade-off can be advantageous, allowing for isolation and storage where the chloride would decompose.

  • Activated Sulfonate Esters: Aryl sulfonate esters, such as 2,4,6-trichlorophenyl (TCP) or pentafluorophenyl (PFP) sulfonates, can be excellent, bench-stable alternatives.[2][3][10] They are sufficiently reactive to undergo subsequent reactions with amines, often with gentle heating or the use of a base, but are stable enough for purification and storage.[3]

  • Sulfonyl Hydrazides: These stable precursors can be converted to the corresponding sulfonyl chlorides under mild conditions immediately before use.[11]

Troubleshooting Guide: Common Problems & Step-by-Step Solutions

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem 1: Low or No Yield of Sulfonamide Product

This is the most common issue, and it almost always points to the instability of the sulfonyl chloride intermediate.

Potential Cause A: Decomposition of the Sulfonyl Chloride

The sulfonyl chloride is decomposing before it has a chance to react with your amine. This is especially likely with electron-deficient heterocycles at room temperature.[3]

Solution: In Situ Generation and Trapping

The most effective strategy is to generate the sulfonyl chloride and have it react with the amine in the same pot without any isolation or workup.[2]

Workflow for In Situ Generation

G cluster_0 Phase 1: Sulfonyl Chloride Formation cluster_1 Phase 2: Sulfonamide Formation (In Situ) start Combine Heterocyclic Precursor (e.g., Organozinc) & Sulfonylating Agent (e.g., TCPC) in Anhydrous Solvent reaction1 Stir at Low Temperature (e.g., 0 °C to RT) start->reaction1 Monitor by TLC/LC-MS for consumption of starting material add_amine Add Amine & Base (e.g., Triethylamine) Directly to Mixture reaction1->add_amine DO NOT Isolate Intermediate reaction2 Allow to Warm to RT or Heat as Required add_amine->reaction2 Monitor for product formation workup Aqueous Workup & Purification reaction2->workup G cluster_hydrolysis Hydrolysis cluster_extrusion SO₂ Extrusion HetSO2Cl Heterocyclic Sulfonyl Chloride (Het-SO₂Cl) H2O Trace H₂O HetSO2Cl->H2O Heat Heat (Δ) HetSO2Cl->Heat SulfonicAcid Sulfonic Acid (Het-SO₃H) H2O->SulfonicAcid Chlorohet Chloroheteroarene (Het-Cl) Heat->Chlorohet SO2 SO₂ Gas G start Is my Heterocyclic Sulfonyl Chloride Stable? check_lit Check Literature for Known Stability Data start->check_lit Yes small_scale Run Small-Scale Test Reaction start->small_scale No/Unknown in_situ Generate and Use In Situ isolate Synthesize, Isolate, and Purify unstable Decomposition Observed? check_lit->unstable small_scale->unstable unstable->in_situ Yes unstable->isolate No

Sources

Optimization

purification methods for 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride

Technical Support Center: Purification & Handling of 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride Executive Summary You are working with 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride , a highly functionalized hetero...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification & Handling of 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride

Executive Summary

You are working with 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride , a highly functionalized heterocyclic building block. This molecule presents a "double-threat" stability profile: the sulfonyl chloride moiety is moisture-sensitive (prone to hydrolysis), and the C-I bond is light/heat-sensitive (prone to homolytic cleavage).

Successful isolation requires a protocol that minimizes thermal stress and exposure to nucleophiles (including water).[1] This guide replaces generic templates with a chemically grounded workflow designed to preserve the integrity of the halogenated sulfonyl scaffold.

Part 1: Critical Isolation Protocol (The "Quench & Crash")

Q: My crude reaction mixture is dark and fuming. How do I isolate the product without decomposing it?

A: The transition from reaction mixture to crude solid is the most critical step. You must quench the excess chlorosulfonic acid/thionyl chloride without hydrolyzing your product.

The "Cold-Dual" Quench Protocol: Do not pour the reaction mixture directly onto ice if you can avoid it; the exotherm can liberate iodine or hydrolyze the sulfonyl chloride.

  • Dilution: Dilute your reaction mixture with a non-polar, non-nucleophilic solvent (e.g., Dichloromethane (DCM) or Chloroform ) before quenching. This sequesters the sulfonyl chloride in the organic phase immediately upon contact with water.

  • Temperature Control: Cool the diluted mixture to -10°C to 0°C .

  • Controlled Quench: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. (Alternative: Add ice water dropwise to the reaction if the volume is small).

  • Rapid Separation: Immediately separate the layers. Do not let them sit.

  • The "Buffer" Wash: Wash the organic layer with cold saturated NaHCO₃ (to neutralize acid) followed by cold brine .

    • Expert Insight: Acidic conditions accelerate the hydrolysis of sulfonyl chlorides. Neutralizing the organic phase quickly is vital.

  • Drying: Dry over anhydrous Na₂SO₄ (Sodium Sulfate) for 15 minutes. Avoid MgSO₄ if the product is extremely sensitive, as it is slightly more acidic/Lewis-acidic.

Part 2: Purification Methodologies

Q: Should I use Column Chromatography or Recrystallization?

A: For this specific molecule, Recrystallization is the gold standard. Silica gel chromatography poses two risks:

  • Hydrolysis: Silica gel contains adsorbed water and surface hydroxyls (Si-OH) that can hydrolyze the sulfonyl chloride to the sulfonic acid.

  • Iodine Liberation: The acidity of silica can catalyze deiodination or discoloration.

Method A: Recrystallization (Recommended)

Use a "Non-Solvent Precipitation" method to avoid heating the iodine-bearing compound.

ParameterRecommendationRationale
Primary Solvent DCM or Toluene Dissolves the product well; low boiling point (DCM) allows easy removal.
Anti-Solvent n-Heptane or Hexane Induces precipitation; non-polar.
Temperature Room Temp

-20°C
Avoid boiling! Heat risks C-I bond cleavage.

Protocol:

  • Dissolve the crude solid in the minimum amount of DCM at room temperature.

  • Slowly add n-Heptane until the solution turns slightly cloudy.

  • Place in the freezer (-20°C) overnight.

  • Filter the resulting precipitate under a blanket of Nitrogen or Argon.

Method B: Flash Chromatography (Only if necessary)

If the product is too impure for recrystallization (e.g., <80% purity), use this modified flash protocol:

  • Stationary Phase: Neutralized Silica Gel (treat silica with 1% Triethylamine in Hexane before loading).

  • Eluent: Hexane : Ethyl Acetate (Gradient 95:5 to 80:20). Avoid alcohols (MeOH/EtOH) strictly.

  • Speed: Run the column fast. Minimize the residence time of the compound on the silica.

Part 3: Troubleshooting & FAQs

Q: The product is turning pink/purple during storage. What is happening? A: This indicates Iodine liberation .

  • Cause: Exposure to light or trace acid is cleaving the C-I bond.

  • Fix: Re-dissolve in DCM, wash with dilute Sodium Thiosulfate (Na₂S₂O₃) solution (removes free iodine), dry, and re-isolate. Store in Amber Vials wrapped in foil.

Q: I see a "broad hump" in the proton NMR around 8-10 ppm, and my yield is low. A: You have hydrolyzed your product to the Sulfonic Acid .

  • Cause: Wet solvents or exposure to atmospheric moisture.

  • Fix: You cannot easily revert the acid to the chloride. You must re-chlorinate using Thionyl Chloride (SOCl₂) with a drop of DMF, then re-isolate under strictly anhydrous conditions.

Q: The product is an oil, but it should be a solid. A: This is a "Solvent Trap" or Impurity Depression.

  • Diagnosis: Run a 1H-NMR.[2][3] If you see solvent peaks (DCM/Toluene), the lattice energy is being disrupted.

  • Fix: Triturate (grind/sonicate) the oil with cold Pentane or Hexane. This often forces the oil to crystallize into a solid.

Part 4: Visualizing the Workflow

The following diagram illustrates the decision logic for purifying this sensitive scaffold.

PurificationWorkflow Start Crude Reaction Mixture (5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride) Quench Phase 1: Controlled Quench (Dilute w/ DCM -> Ice/Water -> Sep) Start->Quench CheckPurity Check Purity (NMR/TLC) Quench->CheckPurity HighPurity Purity > 85% CheckPurity->HighPurity Yes LowPurity Purity < 85% (Tarry/Oily) CheckPurity->LowPurity No Recryst Recrystallization Solvent: DCM/Heptane Temp: -20°C (No Boil) HighPurity->Recryst Flash Flash Chromatography Neutralized Silica Fast Elution (Hex/EtOAc) LowPurity->Flash Trituration Trituration (if Oily) LowPurity->Trituration If Oil Final Pure Solid Product Store: -20°C, Dark, Inert Gas Recryst->Final Flash->Final Trituration->Recryst Solidified

Figure 1: Decision tree for isolating 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride.

References

  • National Institutes of Health (NIH). (2016). Synthesis of diverse pyrazole-4-sulfonyl chlorides starting from 2-(benzylthio)malonaldehyde. [Link]

Sources

Troubleshooting

Technical Support Center: A Researcher's Guide to Handling Moisture-Sensitive Pyrazole Sulfonyl Chlorides

Welcome to the Technical Support Center for handling moisture-sensitive pyrazole sulfonyl chlorides. This guide is designed for researchers, scientists, and drug development professionals who work with these reactive com...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for handling moisture-sensitive pyrazole sulfonyl chlorides. This guide is designed for researchers, scientists, and drug development professionals who work with these reactive compounds. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the challenges associated with the synthesis, purification, and storage of pyrazole sulfonyl chlorides. Our goal is to provide you with the expertise and confidence to ensure the integrity of your experiments and the quality of your results.

I. Understanding the Challenge: The Inherent Reactivity of Pyrazole Sulfonyl Chlorides

Pyrazole sulfonyl chlorides are valuable reagents in medicinal chemistry and materials science, often serving as key building blocks for the synthesis of sulfonamides and other biologically active molecules.[1][2][3] However, their utility is matched by their significant sensitivity to moisture. The electrophilic sulfur center of the sulfonyl chloride group is highly susceptible to nucleophilic attack by water, leading to rapid hydrolysis and the formation of the corresponding sulfonic acid.[4][5] This degradation pathway not only consumes the desired reagent, leading to lower yields, but also introduces an acidic impurity that can complicate purification and subsequent reactions.[6][7]

The rate of hydrolysis can be influenced by several factors, including temperature, pH, and the electronic properties of the pyrazole ring.[4] Basic conditions, in particular, can dramatically accelerate hydrolysis due to the presence of the more nucleophilic hydroxide ion.[4] Therefore, meticulous handling and an understanding of the underlying chemical principles are paramount for success.

II. Frequently Asked Questions (FAQs)

This section addresses common questions and concerns that arise when working with pyrazole sulfonyl chlorides.

Q1: My yield of pyrazole sulfonyl chloride is consistently low. What are the likely causes?

A1: Low yields can often be traced back to several key areas:

  • Incomplete Reaction: Ensure your reaction has gone to completion by monitoring it with an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Reagent Quality: The starting materials, including the chlorosulfonating agent, should be of high purity. For instance, freshly distilled chlorosulfonic acid is recommended for optimal results.[8]

  • Hydrolysis During Workup: This is a very common culprit. Exposure to atmospheric moisture or aqueous workup procedures can lead to significant product loss.[4][6] Minimize the duration of any aqueous washes and perform them at low temperatures.

  • Side Reactions: The formation of byproducts, such as diaryl sulfones, can reduce the yield of the desired sulfonyl chloride. This is often a result of using an insufficient excess of the chlorosulfonating agent or running the reaction at too high a temperature.[6]

Q2: How can I tell if my pyrazole sulfonyl chloride has hydrolyzed?

A2: The hydrolysis product, pyrazole sulfonic acid, has distinctly different physical properties from the sulfonyl chloride.

  • On a TLC plate, the sulfonic acid is significantly more polar and will typically have a much lower Rf value, often remaining at the baseline.[4]

  • In an NMR spectrum, you would observe shifts in the signals corresponding to the pyrazole protons and the appearance of a broad peak for the sulfonic acid -OH proton.

Q3: Is it safe to use a sodium bicarbonate wash to neutralize my reaction mixture?

A3: Extreme caution is advised. While a bicarbonate wash can neutralize excess acid, the basic conditions will significantly accelerate the hydrolysis of your pyrazole sulfonyl chloride.[4] If neutralization is absolutely necessary, it should be performed rapidly at low temperatures with vigorous stirring to minimize contact time.

Q4: What is the best way to store pyrazole sulfonyl chlorides?

A4: Proper storage is crucial to maintain the integrity of these reagents.

  • Atmosphere: Store under a dry, inert atmosphere, such as argon or nitrogen.[9]

  • Temperature: Keep in a cool, dry place, with refrigeration (2-8 °C) being ideal for long-term stability.[9]

  • Container: Use airtight containers made of non-reactive materials like glass with PTFE-lined caps.[10][11] Ensure the container is tightly sealed to prevent moisture ingress.[9]

III. Troubleshooting Guide: From Reaction Setup to Product Isolation

This section provides a systematic approach to troubleshooting common problems encountered during the handling and use of pyrazole sulfonyl chlorides.

Problem 1: Reaction Failure or Incomplete Conversion
Potential Cause Troubleshooting Action Scientific Rationale
Moisture Contamination Ensure all glassware is rigorously dried (oven- or flame-dried). Use anhydrous solvents and reagents. Conduct the reaction under a strict inert atmosphere (Nitrogen or Argon).[7]Pyrazole sulfonyl chlorides readily react with water, leading to their decomposition.[4] An inert atmosphere prevents contact with atmospheric moisture.[12]
Reagent Instability Use fresh or properly stored pyrazole sulfonyl chloride. If the quality is suspect, consider purification before use.Over time, even with proper storage, some degradation can occur. Using fresh reagents ensures maximum reactivity.[13]
Insufficient Reaction Time or Temperature Monitor the reaction progress using TLC or NMR. If the reaction is sluggish, consider increasing the reaction time or cautiously raising the temperature.Reaction kinetics are temperature-dependent. However, be aware that higher temperatures can also promote side reactions.[6]
Problem 2: Product Degradation During Aqueous Workup
Potential Cause Troubleshooting Action Scientific Rationale
Prolonged Exposure to Water Minimize the duration of aqueous washes. Perform extractions quickly and efficiently.The longer the sulfonyl chloride is in contact with water, the greater the extent of hydrolysis.[4]
Elevated Temperature Conduct all aqueous workup steps in an ice bath to keep the temperature low.The rate of hydrolysis is temperature-dependent; lower temperatures slow down the degradation process.
Basic pH Avoid basic washes (e.g., NaOH, NaHCO₃) if possible. If a wash is necessary to remove acidic byproducts, use a saturated sodium bicarbonate solution at low temperature for a very short duration.[4]The hydroxide ion is a potent nucleophile that significantly accelerates the hydrolysis of sulfonyl chlorides.[4]
Problem 3: Difficulty in Product Purification
Potential Cause Troubleshooting Action Scientific Rationale
Presence of Sulfonic Acid Byproduct During workup, a quick wash with cold, saturated sodium bicarbonate solution can help remove the more acidic sulfonic acid.[7]The sulfonic acid will be deprotonated by the base, forming a salt that is more soluble in the aqueous phase.
Co-elution During Chromatography If the sulfonic acid byproduct persists and co-elutes with your product, ensure the organic layer is thoroughly dried before chromatography. Consider using a less polar solvent system. Recrystallization may be a more effective purification method in some cases.Residual water can affect the separation on silica gel. Adjusting the mobile phase polarity can improve the resolution between the sulfonyl chloride and the more polar sulfonic acid.
Oily or Gummy Product If the product is an oil when it should be a solid, it may be due to residual chlorinated solvents. Dissolve the oil in a higher-boiling hydrocarbon solvent (e.g., hexanes for DCM) and remove the solvent under reduced pressure. Repeat this process multiple times.This azeotropic removal helps to pull off the more volatile chlorinated solvent, often allowing the product to solidify.[14]

IV. Experimental Protocols and Workflows

Protocol 1: General Procedure for a Moisture-Sensitive Reaction Using a Pyrazole Sulfonyl Chloride

This protocol outlines the key steps for setting up a reaction under an inert atmosphere using the Schlenk line technique.

  • Glassware Preparation: All glassware (reaction flask, stir bar, addition funnel, etc.) should be oven-dried at >120 °C for at least 4 hours or flame-dried under vacuum.[15]

  • Assembling the Apparatus: Assemble the glassware while still hot and immediately place it under an inert atmosphere (argon or nitrogen) using a Schlenk line or a balloon filled with inert gas.[16][17]

  • Solvent and Reagent Preparation: Use anhydrous solvents. Commercially available anhydrous solvents are often packaged under an inert atmosphere.[18] If not, solvents must be dried using appropriate methods (e.g., distillation from a suitable drying agent or passing through a column of activated alumina).[19][20]

  • Reagent Addition: Dissolve the pyrazole sulfonyl chloride and other solid reagents in anhydrous solvent inside a glovebox or under a positive pressure of inert gas.[21] Transfer solutions of air-sensitive reagents using a gas-tight syringe or cannula.[15]

  • Running the Reaction: Maintain a positive pressure of inert gas throughout the reaction. Stir the reaction mixture at the appropriate temperature and monitor its progress.

  • Workup: Upon completion, cool the reaction to 0 °C before quenching. If an aqueous workup is necessary, perform it quickly with cold solutions. Extract the product with a suitable organic solvent, wash with cold brine to help break emulsions and "salt out" the product, and dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).[22]

Workflow for Troubleshooting Low Yields

Caption: A logical workflow for diagnosing and addressing the causes of low reaction yields.

Decision Tree: Glovebox vs. Schlenk Line

Glovebox_vs_Schlenk Start Handling Moisture-Sensitive Pyrazole Sulfonyl Chloride Is_Solid Is the reagent a solid that needs to be weighed/manipulated? Start->Is_Solid Use_Glovebox Use Glovebox Is_Solid->Use_Glovebox Yes Is_Large_Scale Is the reaction large scale or involves many transfers? Is_Solid->Is_Large_Scale No Is_Large_Scale->Use_Glovebox Yes Use_Schlenk Use Schlenk Line Is_Large_Scale->Use_Schlenk No

Caption: Decision-making guide for choosing between a glovebox and a Schlenk line.

V. Data Summary Tables

Table 1: Recommended Drying Agents for Common Solvents
SolventPrimary Drying AgentNotes
Tetrahydrofuran (THF)Sodium/Benzophenone Still or Activated AluminaA deep blue or purple color indicates dryness in a sodium/benzophenone still.[20]
Dichloromethane (DCM)Calcium Hydride (CaH₂)Distill after refluxing over CaH₂.[19]
Acetonitrile (MeCN)Calcium Hydride (CaH₂) or Phosphorus Pentoxide (P₄O₁₀)Distill from CaH₂ or P₄O₁₀ and store over 3Å molecular sieves.[20]
TolueneSodium/Benzophenone StillCan be effectively dried using this method.
N,N-Dimethylformamide (DMF)Barium Oxide (BaO) or 4Å Molecular SievesDry overnight and then distill under reduced pressure. Avoid basic drying agents like CaH₂ or NaOH as they can cause decomposition.[20]

This table is a summary of recommendations from various sources.[19][20][23]

Table 2: Comparison of Inert Atmosphere Techniques
FeatureGloveboxSchlenk Line
Primary Use Handling and weighing air-sensitive solids; performing small-scale reactions.[21]Performing reactions in solution under an inert atmosphere.[18][24]
Atmosphere Purity Very high (<1 ppm O₂, H₂O).[21]Good, but dependent on technique and system integrity.
Manipulation Easy manipulation of solids and liquids within the box.[21]Requires specialized techniques (syringes, cannulas) for transfers.[15]
Scale Best for small to medium scale.[21]Suitable for a wide range of scales.
Cost & Maintenance High initial cost and requires regular maintenance.Lower initial cost and simpler maintenance.

VI. Concluding Remarks

Successfully working with moisture-sensitive pyrazole sulfonyl chlorides hinges on a combination of understanding their inherent reactivity and mastering the techniques required to handle them. By diligently excluding moisture from your reaction systems through the use of dry glassware, anhydrous solvents, and a robust inert atmosphere, you can significantly improve your reaction outcomes. This guide provides a foundation for troubleshooting common issues and implementing best practices in your laboratory. Remember that careful planning and execution are your best defenses against the challenges posed by these valuable yet sensitive reagents.

References

  • Fiveable. (2025, August 15). Inert atmosphere Definition - Organic Chemistry II Key.... Retrieved from [Link]

  • HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. Retrieved from [Link]

  • Nichols, L. (2022, May 5). 7.3: Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved from [Link]

  • The Schlenk Line Survival Guide. (2020, March 5). Gloveboxes. Retrieved from [Link]

  • ResearchGate. (2015, June 8). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?. Retrieved from [Link]

  • Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

  • Zauxi. (n.d.). Sulfonyl Chloride Production Line. Retrieved from [Link]

  • Sprague, J. M., & Johnson, T. B. (1937). The Preparation of Alkyl Sulfonyl Chlorides from Isothioureas. I. Journal of the American Chemical Society, 59(10), 1837–1840.
  • MDPI. (2021, September 13). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Retrieved from [Link]

  • Nichols, L. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved from [Link]

  • Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds. Retrieved from [Link]

  • Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Sulfanilyl chloride, N-acetyl-. Retrieved from [Link]

  • Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.
  • Stolar, T., et al. (2018). Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0). Chemical Science, 9(15), 3743-3749.
  • Process Online. (2022, October 5). Detecting organic contamination in cogeneration water. Retrieved from [Link]

  • Labcompare. (2014, October 16). Detecting and Managing Water Contaminants in the Laboratory. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

  • National Research Council. (1999). Identifying Future Drinking Water Contaminants.
  • Reddit. (2020, July 22). Any tips on cleaning up SO2Cl2 chlorination reactions?. r/Chempros. Retrieved from [Link]

  • Ligaray, M., et al. (2023). Analytical methods for determining environmental contaminants of concern in water and wastewater.
  • Chemistry LibreTexts. (2021, August 15). Drying Solvents. Retrieved from [Link]

  • Wang, X., et al. (2018). Adaptive Detection Method for Organic Contamination Events in Water Distribution Systems Using the UV-Vis Spectrum Based on Semi-Supervised Learning. Sensors, 18(11), 3816.
  • The Research Group of Yves Rubin. (2018, November 27). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Retrieved from [Link]

  • Sciencemadness Wiki. (2023, July 25). Drying solvents. Retrieved from [Link]

  • Scribd. (1990). Advanced Practical Organic Chemistry - Purification and Drying of Solvents. Retrieved from [Link]

  • Piomelli, D., et al. (2020). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry, 63(15), 8237–8253.
  • Britton, J., & Raston, C. L. (2017). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering, 2(4), 477-482.
  • Badgujar, J. R., et al. (2018). Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives. Journal of the Korean Chemical Society, 62(1), 7-13.
  • Reddit. (2023, January 31). Storage handling for Chemical - methane sulfonyl chloride. r/chemistry. Retrieved from [Link]

  • Kinet, A. V., & Mechanism of Hydrolysis of Aromatic Sulfonyl Chlorides in Aqueous Sulfuric Acid Solutions. (1988).
  • ACS Omega. (2023, July 13). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

Sources

Optimization

solving deiodination side reactions during sulfonamide synthesis

Technical Support Center: Advanced Synthesis & Catalysis Topic: Mitigation of Deiodination Side Reactions in Sulfonamide Synthesis Ticket ID: #RXN-DEIOD-001 Status: Open | Priority: High Executive Summary: The Iodine Par...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Advanced Synthesis & Catalysis Topic: Mitigation of Deiodination Side Reactions in Sulfonamide Synthesis Ticket ID: #RXN-DEIOD-001 Status: Open | Priority: High

Executive Summary: The Iodine Paradox

In drug discovery, aryl iodides are "privileged handles"—essential for late-stage functionalization yet notoriously fragile during earlier cross-coupling steps. When synthesizing sulfonamides, particularly via Palladium-catalyzed sulfination (DABSO route) or Metal-catalyzed C-N coupling , deiodination (hydrodeiodination) is a pervasive side reaction. It converts your valuable Ar-I motif into a dead-end Ar-H byproduct, or reduces your starting material before it can couple.

This guide moves beyond basic "dry solvent" advice.[1] We dissect the mechanistic origins of iodine loss—competitive oxidative addition, hydride transfer, and radical abstraction—and provide engineered protocols to suppress them.

Diagnostic Center: Why is Deiodination Happening?

Before optimizing, identify the mechanistic driver based on your reaction conditions.

Q: Is your reaction turning dark/black with precipitation?
  • Diagnosis: Palladium Black Formation & Heterogeneous Catalysis.

  • Mechanism: As the catalytic cycle stalls (perhaps due to slow transmetallation), Pd(0) aggregates. These nanoparticles are excellent hydrogenation catalysts. If any hydride source is present (alcohols, formate, trace water), they will rapidly reduce Ar-I to Ar-H.

  • Immediate Fix: Add a soluble ligand (e.g., additional phosphine) to stabilize Pd(0) or switch to a chelating ligand.

Q: Are you using DABSO (SO₂ surrogate) and getting Ar-H instead of Ar-SO₂NH₂?
  • Diagnosis: Competitive Protodepalladation.

  • Mechanism: The Pd-Aryl-I oxidative addition complex is formed, but insertion of SO₂ is slower than the rate of protonolysis or hydride abstraction from the solvent.

  • Immediate Fix: Increase the concentration of the SO₂ source (DABSO) relative to the catalyst, or switch to a non-protic solvent system (see Protocol A).

Q: Are you using Photoredox/Light?
  • Diagnosis: Radical Abstraction.

  • Mechanism: Iodine-carbon bonds are weak (~50-60 kcal/mol). Excited photocatalysts or chain carriers can homolytically cleave the C-I bond, generating an aryl radical that abstracts H• from the solvent.[1][2]

  • Immediate Fix: Exclude light, use radical scavengers, or switch to a 2-electron pathway (thermal Pd/Cu).

Mechanistic Visualization

The following diagram illustrates the "Danger Zone" where the desired sulfonamide pathway diverges from the deiodination trap.

DeiodinationPathways Start Aryl Iodide (Ar-I) Pd_Complex Pd(II)-Ar-I (Oxidative Addition) Start->Pd_Complex Pd(0) SO2_Insert SO2 Insertion (Rate Limiting) Pd_Complex->SO2_Insert Path A: Desired (+ DABSO) Reduction Reductive Elimination (Hydrodeiodination) Pd_Complex->Reduction Path B: Side Rxn (Slow SO2 insert) Sulfinate Pd-Sulfinate SO2_Insert->Sulfinate Product Sulfonamide (Ar-SO2NH2) Sulfinate->Product + Amine/Oxidant Hydride Hydride Source (Alcohol/Solvent) Hydride->Reduction Waste Ar-H (Dead End) Reduction->Waste

Caption: Competitive kinetic pathways between desired SO₂ insertion (Green) and hydrodeiodination (Red) in Pd-catalyzed sulfination.

Optimized Protocols (The "Safe Mode")

Protocol A: The "Willis" Modification for DABSO Sulfination

Standard conditions often use Isopropanol (iPrOH), which acts as a hydride donor. This modified protocol eliminates the hydride source.

Objective: Synthesize sulfonamide from Aryl Iodide without reduction.

  • Solvent Switch: Replace iPrOH with 1,4-Dioxane/Toluene (1:1) . Dioxane complexes Pd slightly, stabilizing it, while Toluene prevents hydride donation.

  • Catalyst System: Use Pd(OAc)₂ (2 mol%) + CataCXium A (3 mol%) .

    • Why: CataCXium A is a bulky, electron-rich ligand that accelerates oxidative addition and the subsequent insertion steps, outcompeting the background reduction rates.

  • Stoichiometry:

    • Aryl Iodide (1.0 equiv)

    • DABSO (0.6 equiv - provides 1.2 equiv SO₂)

    • Triethylamine (3.0 equiv)

    • Additive: 10 mol% NaHSO₃ (Sodium Bisulfite).

    • Insight: Bisulfite acts as a "sacrificial" reductant for any high-valent Pd species but prevents the specific hydride transfer mechanism associated with alcohols.

  • Step-by-Step:

    • Heat Ar-I, DABSO, Catalyst, Base in Dioxane/Toluene at 70°C for 2h (Formation of Sulfinate).

    • Cool to 0°C (Critical).

    • Add Amine (1.5 equiv) followed by N-Chlorosuccinimide (NCS) (1.2 equiv) instead of Bleach.

    • Why NCS? Bleach (NaOCl) is highly basic and aqueous, promoting hydrolysis. NCS is anhydrous and milder.

Protocol B: Preserving "Bystander" Iodides during Amidation

Scenario: You have a molecule with a Cl/Br site and an I site. You want to turn the Cl/Br into a sulfonamide but keep the I.

Strategy: Do NOT use Palladium. Pd will attack the Iodine first (k_I >> k_Br). Solution: Copper-Catalyzed Chan-Lam Coupling or SuFEx Chemistry .

Recommended Workflow (SuFEx Route):

  • Convert the Sulfonyl Chloride to Sulfonyl Fluoride (using KHF₂).

    • Reason: Sulfonyl Fluorides are inert to many cross-coupling conditions and do not react with Iodides.

  • Perform your manipulations on the Iodine handle (if needed) or keep it inert.

  • Activate the Sulfonyl Fluoride with the Amine using Ca(NTf₂)₂ or TBD (Triazabicyclodecene).

    • Result: The S-F bond clicks with the amine. The Ar-I bond remains untouched because no transition metal inserted into it.

Comparative Analysis: Catalyst & Solvent Effects

Use this table to select conditions that minimize Hydrodeiodination (HDI).

VariableHigh Risk of HDI (Avoid)Low Risk of HDI (Recommended)Mechanistic Rationale
Solvent Isopropanol, Ethanol, DMFToluene, Dioxane, DCE Alcohols are hydride donors via

-hydride elimination.
Base Formates, Alkoxides (NaOEt)Carbonates (Cs₂CO₃), Phosphates Formates decompose to CO₂ + Hydride.
Ligand PPh₃ (Simple phosphines)Xantphos, dppf, CataCXium A Bidentate ligands prevent open coordination sites where hydrides attach.
Oxidant NaOCl (Bleach)NCS, TBHP Strong aqueous oxidants can degrade sensitive Ar-I motifs.
Temp >100°C40-70°C Activation energy for reduction is often higher than insertion; keep T low.

FAQ: Advanced Troubleshooting

Q: I must use an alcohol solvent for solubility. How do I stop the reduction? A: Add a Radical Scavenger like TEMPO (10 mol%) or BHT. While deiodination is often a 2-electron Pd-H process, alcohol-mediated reductions can have a radical component. Furthermore, ensure you are using a Pre-formed Catalyst (e.g., Pd(dppf)Cl₂·DCM) rather than mixing Pd(OAc)₂ + Ligand in situ. In situ mixing often leaves "naked" Pd species that are highly active for reduction.

Q: Can I re-iodinate if deiodination occurs? A: Generally, no. The selectivity to put the iodine back exactly where it was is low. Prevention is the only viable path. However, if you are seeing partial deiodination (~10%), consider lowering the catalyst loading . Excess metal often finds "nothing to do" but reduce your substrate.

Q: My Ar-I is electron-poor (e.g., Nitro-iodobenzene). It deiodinates instantly. A: Electron-poor aryl iodides undergo oxidative addition extremely fast.

  • Fix: Use the "Reverse Addition" technique. Have the SO₂ source (DABSO) and catalyst equilibrating before slowly adding the Ar-I. This ensures that as soon as Pd inserts into Ar-I, a high concentration of SO₂ is ready to trap it, preventing the Pd-Ar species from finding a hydride.

References

  • One-Pot Sulfonamide Synthesis via Pd-Catalyzed Sulfin

    • Source: Flegeau, E. F., Harrison, J. M., & Willis, M. C. (2016).[3] Synlett.

    • Relevance: Establishes the foundational DABSO protocol and highlights solvent compatibility issues leading to side reactions.
  • Mechanistic Studies on Deiodin

    • Source: Shekhar, S., et al. (2011).[4] The Journal of Organic Chemistry.

    • URL:[Link]

    • Relevance: Discusses the rate-limiting steps in sulfonamidation and how ligand choice (t-BuXPhos) influences selectivity.
  • Copper-Catalyzed Coupling as a Palladium Altern

    • Source: Greenwood, N. S., & Ellman, J. A. (2023).[5] Organic Letters.

    • URL:[Link][5]

    • Relevance: Provides a Cu-catalyzed alternative that avoids the oxidative addition issues inherent to Pd chemistry with aryl iodides.
  • Radical Hydrodeiodin

    • Source:N
    • URL:[Link]

    • Relevance: Explains the light-mediated/radical pathways that lead to iodine loss, crucial for troubleshooting photoredox workflows.

Sources

Reference Data & Comparative Studies

Validation

Distinguishing 4-Iodo vs. 5-Iodo Pyrazole Isomers: A High-Resolution NMR Guide

Topic: Distinguishing 5-Iodo vs 4-Iodo Pyrazole Isomers by NMR Content Type: Publish Comparison Guide Executive Summary In medicinal chemistry, the regioselective synthesis of iodopyrazoles is a critical yet error-prone...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Distinguishing 5-Iodo vs 4-Iodo Pyrazole Isomers by NMR Content Type: Publish Comparison Guide

Executive Summary

In medicinal chemistry, the regioselective synthesis of iodopyrazoles is a critical yet error-prone step. Whether through direct electrophilic halogenation (favoring C4) or lithiation/quenching sequences (favoring C5), confirming the exact position of the iodine atom is essential for Structure-Activity Relationship (SAR) validity.

This guide provides a definitive, evidence-based protocol for distinguishing 4-iodo- and 5-iodopyrazole isomers (specifically


-substituted derivatives) using 1H and 13C NMR. It moves beyond basic chemical shifts to incorporate the Heavy Atom on Light Atom (HALA)  effect and NOE (Nuclear Overhauser Effect)  spatial correlations as primary validation tools.
Mechanistic Basis of Distinction

To accurately interpret the spectra, one must understand the electronic and spatial perturbations introduced by the iodine atom.

A. The "Locked" Regioisomerism

Unsubstituted pyrazoles exist in rapid tautomeric equilibrium (


), rendering positions 3 and 5 equivalent on the NMR timescale. However, drug discovery scaffolds are almost exclusively 

-substituted
(e.g.,

-methyl,

-aryl). This "locks" the tautomer, making the 3-position (distal to N) and 5-position (proximal to N) distinct.
  • 4-Iodopyrazole: Symmetric substitution relative to the nitrogens if unsubstituted; in

    
    -substituted forms, it retains protons at both C3 and C5.
    
  • 5-Iodopyrazole: The iodine occupies the position adjacent to the substituted nitrogen (

    
    ), leaving protons at C3 and C4.
    
B. The Heavy Atom Effect (HALA)

Iodine is unique among common halogens due to the relativistic Heavy Atom on Light Atom (HALA) effect. Unlike chlorine or fluorine, which typically deshield attached carbons (move them downfield), iodine causes a massive shielding (upfield) shift of 20–50 ppm on the directly attached carbon (


). This is the "smoking gun" for 13C analysis.
1H NMR Analysis: Pattern & Spatial Logic

The proton spectrum provides the first line of evidence through coupling patterns and NOE correlations.

Comparative 1H NMR Data (in DMSO-

or CDCl

)
Feature1-Alkyl-4-Iodopyrazole 1-Alkyl-5-Iodopyrazole 1-Alkyl-3-Iodopyrazole (Alternative Isomer)
Ring Protons H3 & H5 (Singlets)H3 & H4 (Doublets)H4 & H5 (Doublets)
Coupling (

)
Negligible (or small

)

Hz

Hz
H4 Signal Absent Present (~6.4 - 6.6 ppm)Present (~6.4 - 6.6 ppm)
NOE (N-R) Strong NOE to H5 Silent (No Ring NOE) Strong NOE to H5
Critical Diagnostic Steps:
  • The "H4 Check":

    • Look for a signal in the 6.3 – 6.7 ppm range.

    • If Absent: The compound is likely 4-iodo (or fully substituted).

    • If Present: The compound is 5-iodo or 3-iodo .

  • The "Silent" NOE (Crucial for 5-Iodo):

    • In 1-alkyl-4-iodopyrazoles , irradiating the

      
      -alkyl group (e.g., 
      
      
      
      -Me) will show a strong NOE enhancement of the H5 proton (typically the more downfield singlet).
    • In 1-alkyl-5-iodopyrazoles , the iodine atom physically occupies the C5 position, blocking the

      
      -alkyl group from interacting with any ring proton. The absence of an NOE correlation between the 
      
      
      
      -alkyl group and the aromatic ring is definitive proof of 5-substitution.
13C NMR Analysis: The HALA Indicator[1]

Carbon-13 NMR provides the most robust quantitative confirmation due to the iodine-induced shielding.

Comparative 13C Chemical Shifts (

)
Carbon PositionNormal Shift (Unsubstituted)Shift with Iodine (

)
Diagnostic Range
C4 ~106 ppmUpfield Shift (~-50 ppm) 50 – 60 ppm
C5 ~130 - 140 ppmUpfield Shift (~-45 ppm) 85 – 95 ppm
C3 ~140 - 150 ppmUpfield Shift (~-45 ppm) 95 – 105 ppm

Note: Shifts may vary by ±5 ppm depending on solvent and other substituents, but the relative order remains constant.

Decision Rule:

  • If the iodinated carbon signal appears at ~55 ppm , it is C4-I .

  • If the iodinated carbon signal appears at >80 ppm , it is C5-I (or C3-I).

Experimental Protocols
Protocol A: 1D 1H/13C Acquisition
  • Concentration: Dissolve 10–15 mg of sample in 0.6 mL DMSO-

    
     or CDCl
    
    
    
    . High concentration is vital for detecting the quaternary C-I carbon in 13C NMR, which often has long relaxation times and no NOE enhancement.
  • Parameters:

    • 1H: Standard parameters (16 scans).

    • 13C: Minimum 512 scans. Use a relaxation delay (

      
      ) of 2–3 seconds  to ensure quaternary carbons are integrated, though qualitative detection is sufficient for shift analysis.
      
Protocol B: 1D NOE Difference / 2D NOESY
  • Objective: Distinguish 5-iodo (silent) from 4-iodo/3-iodo (active NOE).

  • Sample: Deoxygenation is not strictly necessary for qualitative small-molecule NOE, but ensure the sample is free of paramagnetic impurities.

  • Mixing Time: Set

    
     to 500–800 ms . Pyrazoles are small molecules; longer mixing times help build up the NOE signal.
    
  • Execution:

    • Identify the

      
      -alkyl resonance (e.g., 
      
      
      
      -CH
      
      
      at ~3.8 ppm).
    • Irradiate this frequency.

    • Observe the aromatic region (7.0–8.5 ppm).

    • Result: Enhancement of a proton signal confirms H5 is present (i.e., not 5-iodo).

Decision Logic & Visualization

The following diagram illustrates the logical workflow for assigning the regioisomer.

Pyrazole_ID Start Unknown Iodopyrazole Isomer (N-Substituted) H4_Check 1H NMR: Is there a signal at 6.3 - 6.7 ppm (H4)? Start->H4_Check No_H4 No H4 Signal (Only singlets > 7.0 ppm) H4_Check->No_H4 No Yes_H4 Yes, H4 Signal Present (Doublets observed) H4_Check->Yes_H4 Yes Check_C13_4 13C NMR Check: Look for C-I signal No_H4->Check_C13_4 NOE_Check NOESY Experiment: Irradiate N-Alkyl Group Yes_H4->NOE_Check Result_4I CONFIRMED: 4-Iodopyrazole (C-I at ~55 ppm) Check_C13_4->Result_4I Signal at ~55 ppm NOE_Silent NOE Silent (No aromatic enhancement) NOE_Check->NOE_Silent No Cross-peak NOE_Active NOE Active (Enhancement of H5) NOE_Check->NOE_Active Strong Cross-peak Result_5I CONFIRMED: 5-Iodopyrazole (Iodine blocks H5) NOE_Silent->Result_5I Result_3I CONFIRMED: 3-Iodopyrazole (H5 is present) NOE_Active->Result_3I

Caption: Logical workflow for distinguishing N-substituted iodopyrazole regioisomers using 1H NMR coupling and NOE correlations.

References
  • Alkorta, I., et al. (2021).[1] "A 13C chemical shifts study of iodopyrazoles: experimental results and relativistic and non-relativistic calculations." Structural Chemistry.

  • Claramunt, R. M., et al. (2006). "The annular tautomerism of pyrazoles." Advances in Heterocyclic Chemistry.

  • Holzer, W., et al. (2008). "13C NMR spectroscopy of pyrazoles." Monatshefte für Chemie.

  • Reich, H. J. (2023). "13C NMR Chemical Shifts - Heavy Atom Effects." University of Wisconsin-Madison.

  • BenchChem Technical Guides. (2025). "Validating the Structure of 1-ethyl-4-iodo-5-methyl-1H-pyrazole."

Sources

Comparative

Advanced Characterization of Pyrazole Sulfonamides: A Mass Spectrometry Comparison Guide

Topic: Mass Spectrometry Fragmentation Patterns of Pyrazole Sulfonamides Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Scope Pyrazole sul...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Mass Spectrometry Fragmentation Patterns of Pyrazole Sulfonamides Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Scope

Pyrazole sulfonamides represent a critical scaffold in medicinal chemistry, serving as the structural backbone for COX-2 inhibitors (e.g., Celecoxib) and various kinase inhibitors. Their analysis demands a nuanced understanding of competing fragmentation pathways. This guide objectively compares the mass spectrometric behaviors of pyrazole sulfonamides against standard aryl sulfonamides, evaluates ionization source performance (ESI vs. APCI), and provides a self-validating experimental protocol for their characterization.

Mechanistic Deep Dive: Fragmentation Architectures

Unlike simple aryl sulfonamides, pyrazole sulfonamides exhibit a "dual-core" fragmentation behavior. The stability of the pyrazole ring competes with the labile sulfonamide moiety, creating a unique spectral fingerprint.

The Primary Pathway: Sulfonamide Bond Cleavage & Rearrangement

The most diagnostic feature of this class is the extrusion of sulfur dioxide (


), but the mechanism differs significantly based on the ionization mode.
  • Positive Mode (ESI+): Protonation typically occurs on the pyrazole nitrogen or the sulfonamide nitrogen. The dominant pathway involves the cleavage of the

    
     bond, yielding a sulfonyl cation 
    
    
    
    . However, a competing rearrangement often leads to the direct loss of neutral
    
    
    (64 Da), followed by the formation of a radical cation or further rearrangement to an amine.
  • Negative Mode (ESI-): This is often the superior mode for detection due to the acidity of the sulfonamide

    
    . The deprotonated precursor 
    
    
    
    undergoes a characteristic rearrangement where the
    
    
    group is extruded, often involving an ipso-substitution rearrangement.
The Secondary Pathway: Pyrazole Ring Integrity

While the sulfonamide group fragments readily, the pyrazole ring is remarkably stable.

  • Comparison Point: In non-sulfonamide pyrazoles, ring cleavage (loss of

    
     or 
    
    
    
    ) is common.
  • In Pyrazole Sulfonamides: The ring acts as a stable charge carrier. Fragmentation is directed away from the ring (side chains), preserving the pyrazole core in high-mass daughter ions. This makes the pyrazole moiety a robust "anchor" for identifying metabolites.

Visualizing the Fragmentation Logic

The following diagram maps the competing pathways for a prototype pyrazole sulfonamide (e.g., Celecoxib).

FragmentationPathway Figure 1: Competing fragmentation pathways for Pyrazole Sulfonamides in ESI(-). Note the dominance of SO2 extrusion. Precursor Precursor Ion [M-H]- (m/z 380) Transition1 Transition State S-N Bond Weakening Precursor->Transition1 CID Energy FragmentA Diagnostic Ion A [M-H-SO2]- (m/z 316) (Rearrangement Product) Transition1->FragmentA Primary Pathway (-64 Da SO2) FragmentC Sulfonamide Cleavage [H2NSO2]- (m/z 96) Transition1->FragmentC Minor Pathway (Direct Cleavage) FragmentB Diagnostic Ion B [M-H-SO2-CH3]- (Side Chain Loss) FragmentA->FragmentB Secondary Frag. (-15 Da)

Comparative Analysis: Performance & Diagnostic Utility

This section compares the "performance" of detecting Pyrazole Sulfonamides against alternatives (Simple Aryl Sulfonamides) and compares ionization techniques.

Diagnostic Ion Comparison

How do Pyrazole Sulfonamides differ from standard Benzenesulfonamides?

FeatureSimple Aryl Sulfonamides Pyrazole Sulfonamides Implication for Researchers
Primary Neutral Loss

(64 Da) and Aniline (93 Da)

(64 Da)
Pyrazole derivatives show cleaner

loss; Aniline loss is suppressed due to pyrazole stability.
Diagnostic Low Mass Ion

156 (Phenylsulfonyl)

96 (

) or Pyrazole-specific core

96 is a universal sulfonamide marker in negative mode; Pyrazole core ions are specific for structural ID.
Rearrangement Probability High (S-N bond cleavage)Moderate (Stabilized by heteroaromatic ring)Pyrazole sulfonamides yield more predictable spectra with fewer random rearrangements.
Isotopic Pattern Standard CHNSStandard CHNS + Fluorine (often)Many drug candidates (Celecoxib) contain

, aiding ID via mass defect.
Technique Comparison: ESI vs. APCI

Choosing the right ionization source is critical for sensitivity.

ParameterElectrospray Ionization (ESI) Atmospheric Pressure Chemical Ionization (APCI) Verdict
Polarity Preference High (Excellent for Sulfonamide

)
Low to ModerateESI Wins for intact sulfonamides.
Thermal Stability Gentle (Good for labile metabolites)Harsh (High heat may degrade N-oxide metabolites)ESI Wins for metabolite profiling.
Matrix Tolerance Low (Susceptible to ion suppression)High (Robust in plasma/urine extracts)APCI Wins for raw biofluids.
Sensitivity (Neg Mode) Excellent (Deprotonation of

)
Good, but often higher backgroundESI Wins for trace quantification.

Recommendation: Use ESI in Negative Mode for primary quantification and metabolite identification. Use APCI only if strict hydrophobicity prevents ESI ionization or if matrix suppression is unmanageable.

Validated Experimental Protocol

This protocol is designed as a self-validating system. The presence of the "Check Standard" ensures the system is active before precious samples are run.

Reagents & Mobile Phase[1]
  • Phase A: Water + 2 mM Ammonium Acetate (pH adjusted to ~5.5 with Acetic Acid). Rationale: Promotes ionization in both Pos/Neg modes; Acetate buffers are volatile.

  • Phase B: Acetonitrile (LC-MS Grade).

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Instrument Parameters (ESI Negative Mode)
  • Spray Voltage: -2500 V to -3000 V (Lower voltage reduces discharge).

  • Capillary Temp: 300°C.

  • Sheath Gas: 35-40 arb units.

  • Collision Energy (CE): Stepped CE (20, 35, 50 eV) is crucial to capture both the labile

    
     loss and the stable pyrazole core fragments.
    
Workflow Diagram

ProtocolWorkflow Figure 2: Optimized LC-MS/MS workflow for Pyrazole Sulfonamides. Sample Sample Prep (Protein Precip.) Inject Injection (5 µL) Sample->Inject Sep LC Separation (C18, Gradient) Inject->Sep Source ESI Source (Negative Mode) Sep->Source MS1 Full Scan (m/z 100-800) Source->MS1 MS2 Data Dependent MS2 (Stepped CE) MS1->MS2 Top N Precursors Validation Check Standard: Celecoxib m/z 380 -> 316 MS2->Validation QC Check

References

  • Klagkou, K., et al. (2003). "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions." Rapid Communications in Mass Spectrometry.

  • Wang, Z., et al. (2002). "The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation."[1] Rapid Communications in Mass Spectrometry.

  • Zhang, Y., et al. (2012). "Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS." Journal of Chromatography B.

  • MassBank Record: Celecoxib. (Accession: AU235659).[2] MassBank EU.[2]

Sources

Validation

Reactivity &amp; Handling Guide: 1-Propyl vs. 1-Methyl Pyrazole Sulfonyl Chlorides

The following guide is structured as a technical advisory for medicinal chemists and process development scientists. It moves beyond basic property listing to analyze the functional implications of the alkyl substituent...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a technical advisory for medicinal chemists and process development scientists. It moves beyond basic property listing to analyze the functional implications of the alkyl substituent on synthesis workflows.

Executive Summary

In medicinal chemistry, the choice between 1-methyl-1H-pyrazole-4-sulfonyl chloride (1-Me-PSC) and 1-propyl-1H-pyrazole-4-sulfonyl chloride (1-Pr-PSC) is often dictated by SAR (Structure-Activity Relationship) requirements. However, the process implications of this substitution are frequently underestimated.

While the electronic differences between the methyl and propyl groups are negligible, their physicochemical states and lipophilicity profiles drastically alter reaction kinetics in biphasic systems, workup strategies, and hydrolytic stability.

  • 1-Me-PSC: The industry standard. High crystallinity, ease of handling, but lower lipophilicity can lead to solubility issues in non-polar solvents.

  • 1-Pr-PSC: A lipophilic alternative. Often a liquid/oil, exhibiting slower hydrolysis rates in biphasic conditions due to phase partitioning, but requiring modified purification protocols.

Chemical Profile & Physical Properties[1][2][3][4][5][6]

The distinct physical states of these reagents dictate the handling protocol.

Feature1-Methyl-1H-pyrazole-4-sulfonyl chloride1-Propyl-1H-pyrazole-4-sulfonyl chlorideImpact on Workflow
CAS 288148-34-5403507-41-5
MW 180.61 g/mol 208.67 g/mol Stoichiometry adjustment required.
Physical State Crystalline Solid (MP ~58-62°C)Liquid / Viscous Oil Solids are easier to weigh; Liquids require density correction or mass-transfer weighing.
LogP (Calc) ~0.3~1.31-Pr-PSC partitions strongly into organic phases, protecting it from aqueous hydrolysis.
Electronic Effect Weakly donating (+I)Weakly donating (+I)Negligible difference in intrinsic electrophilicity at the sulfur center.
Steric Bulk (N1) Low (Taft

)
Moderate (Taft

)
Critical: Only affects reactivity if the sulfonyl group is at the C5 position (ortho-effect).

Reactivity Analysis: The "Remote vs. Proximal" Rule

The reactivity difference is entirely dependent on the regiochemistry of the sulfonyl group relative to the N1-alkyl substituent.

A. The 4-Sulfonyl Case (Remote)

For the most common derivatives (4-sulfonyl chlorides), the sulfonyl group is remote from the N1 position.

  • Kinetics: The reaction rates with amines (aminolysis) are nearly identical. The propyl group does not exert significant steric hindrance on the incoming nucleophile.

  • Hydrolysis: 1-Pr-PSC is functionally more stable. In typical Schotten-Baumann conditions (DCM/Water or THF/Water), the higher lipophilicity of the propyl derivative keeps it sequestered in the organic phase, shielding it from the aqueous base that drives hydrolysis.

B. The 5-Sulfonyl Case (Proximal)

If you are working with the 5-sulfonyl isomers, the difference is profound.

  • Steric Shielding: The N1-propyl group projects towards the C5-sulfonyl center. This creates a "protective pocket" that significantly retards nucleophilic attack.

  • Data Implication: Expect reaction times for 1-propyl-pyrazole-5-sulfonyl chloride to be 3-5x longer than the methyl analog. Heating is often required to overcome this steric barrier.

Visualization: Mechanistic Pathway & Steric Impact

The following diagram illustrates the reaction pathway and where the steric clash occurs.

Reactivity cluster_sterics Steric Influence by Position Substrate Pyrazole Sulfonyl Chloride (Electrophile) TS Transition State (Trigonal Bipyramidal) Substrate->TS + Amine (Nucleophile) Hydrolysis Sulfonic Acid (Byproduct) Substrate->Hydrolysis + H2O (Side Reaction) Product Sulfonamide (Target) TS->Product - HCl C4 C4-Position Remote: No Steric Clash Rate: Me ≈ Pr TS->C4 C5 C5-Position Proximal: High Steric Clash Rate: Me >> Pr TS->C5

Figure 1: Reaction pathway showing the bifurcation between productive aminolysis and competitive hydrolysis. The steric influence box highlights the critical regiochemical dependency.

Experimental Protocols

Protocol A: Standard Aminolysis (Schotten-Baumann Conditions)

Best for: Parallel synthesis, library generation.

Reagents:

  • Amine (1.0 equiv)

  • Sulfonyl Chloride (1.1 - 1.2 equiv)

  • Base: Pyridine (3.0 equiv) or DIPEA (2.5 equiv)

  • Solvent: DCM (anhydrous preferred, though not strictly necessary for rapid reactions)

Step-by-Step:

  • Dissolution: Dissolve the amine in DCM (0.2 M concentration). Add the base.

  • Addition:

    • For 1-Methyl (Solid): Dissolve in a minimal amount of DCM before addition to ensure homogeneity. Adding solid directly can lead to localized "hotspots" and impurity formation.

    • For 1-Propyl (Liquid): Add neat via syringe or positive-displacement pipette. Note: Viscosity changes with temperature; ensure the liquid is at RT for accurate volume dispensing.

  • Reaction: Stir at RT.

    • 1-Methyl:[1][2][3][4][5][6] Typically complete in < 1 hour.

    • 1-Propyl: Typically complete in < 1 hour (C4 isomer) or 4-12 hours (C5 isomer).

  • Quench: Add 1M HCl (aq) to neutralize excess base and hydrolyze remaining sulfonyl chloride.

Protocol B: Stability & Storage
  • 1-Methyl: Store at 2-8°C under Argon. If the white solid turns yellow/gummy, it has hydrolyzed to the sulfonic acid (strong acid, autocatalytic decomposition).

  • 1-Propyl: Store at 2-8°C. Being a liquid, it is less prone to surface-moisture absorption than the powder, but once hydrolysis starts, the generated HCl gas is trapped in the viscous liquid, accelerating degradation. Vent caps carefully.

Workup & Purification Decision Tree

The lipophilicity difference (LogP ~0.3 vs ~1.3) dictates the purification strategy.

Workup Start Crude Reaction Mixture (DCM/Base/Product) Wash Acid Wash (1M HCl) Remove Base/Unreacted Amine Start->Wash PhaseSep Phase Separation Wash->PhaseSep MePath 1-Methyl Derivative (Low LogP) PhaseSep->MePath If Methyl PrPath 1-Propyl Derivative (High LogP) PhaseSep->PrPath If Propyl MeRisk Risk: Product lost to Aqueous Phase? MePath->MeRisk MeAction Extract Aqueous 3x with EtOAc or Salting Out (NaCl) MeRisk->MeAction Yes (Polar Product) Evap Evaporate Solvent MeRisk->Evap No MeAction->Evap PrBenefit Benefit: High Organic Retention PrPath->PrBenefit PrBenefit->Evap Final Final Purification (Recryst. vs Column) Evap->Final

Figure 2: Workup logic flow. The 1-Propyl derivatives often simplify phase separation but may require chromatography (oil product), whereas 1-Methyl derivatives may crystallize directly but risk aqueous loss.

References

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 10176229, 1-Methyl-1H-pyrazole-4-sulfonyl chloride. Retrieved from [Link]

  • Meanwell, N. A. (2011). The influence of bioisosteres on the physical properties and reaction rates of sulfonyl chlorides. Journal of Medicinal Chemistry.
  • Iazykov, M., et al. (2019). Structure-Reactivity Relationships and the Positive Steric Effect of Ortho Substituents in Arenesulfonyl Chlorides. Sciforum. Retrieved from [Link]

Sources

Comparative

Biological Activity of 1-Propyl-Pyrazole Kinase Inhibitor Scaffolds

The following technical guide provides an in-depth analysis of 1-propyl-pyrazole kinase inhibitor scaffolds , focusing on their structure-activity relationships (SAR), mechanistic limitations, and experimental protocols....

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of 1-propyl-pyrazole kinase inhibitor scaffolds , focusing on their structure-activity relationships (SAR), mechanistic limitations, and experimental protocols.

Executive Summary

The pyrazole ring is a "privileged scaffold" in kinase inhibitor design, serving as a robust ATP-mimetic pharmacophore. While N1-methyl and N1-isopropyl substitutions are ubiquitous in FDA-approved drugs (e.g., Crizotinib, Ruxolitinib), the 1-propyl-pyrazole variant represents a specific chemical probe used to interrogate the depth and plasticity of the kinase solvent-front and hydrophobic pockets.[1]

This guide objectively compares the biological activity of 1-propyl-substituted scaffolds against their methyl/isopropyl analogs, revealing critical insights into steric tolerance and lipophilic efficiency.[1]

Key Findings
  • Lipophilicity: The 1-propyl group significantly increases LogP compared to 1-methyl, often improving membrane permeability but potentially reducing metabolic stability.[1]

  • Kinase Selectivity: In ROS1/ALK kinase targets, the 1-propyl substitution (Compound A04) demonstrated a 10-fold loss in potency compared to the 1-methyl analog, highlighting a steric penalty in restricted solvent-front regions.

  • Synthetic Utility: The 5-amino-1-propyl-1H-pyrazole-4-carboxamide is a critical building block for synthesizing fused pyrazolo[3,4-d]pyrimidines, a core scaffold for PDE1 and tyrosine kinase inhibitors.[1][2]

Mechanistic Insight: The N1-Substituent Effect

In ATP-competitive inhibitors, the pyrazole ring typically binds to the kinase hinge region via hydrogen bonds. The substituent at the N1-position projects into the solvent-exposed region or a specific hydrophobic pocket, depending on the binding mode.

Structural Causality[1]
  • Solvent Front Interaction: For many Type I inhibitors, the N1-group points towards the solvent. A propyl chain (3 carbons) adds rotational freedom (entropy) and bulk compared to a methyl group.

    • Advantage:[1][3][4][5] Can reach distant hydrophobic patches in open pockets.

    • Disadvantage:[1] Incurs an entropic penalty upon binding and may cause steric clashes if the pocket is shallow.

  • Lipophilic Efficiency (LipE): Extending the alkyl chain from methyl to propyl increases lipophilicity. If potency does not increase commensurately, LipE (pIC50 - LogP) decreases, which is generally unfavorable for drug-likeness.

Visualization: SAR Decision Logic

The following diagram illustrates the decision process when evaluating N1-propyl substitutions in kinase drug discovery.

SAR_Logic Start Pyrazole Scaffold Design N1_Sub N1-Substitution Choice Start->N1_Sub Methyl N1-Methyl (Compact) N1_Sub->Methyl Propyl N1-Propyl (Extended/Flexible) N1_Sub->Propyl Outcome_Good Improved Potency (Rare) Methyl->Outcome_Good Baseline Pocket_Check Does Pocket Accommodate C3-Chain? Propyl->Pocket_Check Res_Yes Yes: Hydrophobic Contact Pocket_Check->Res_Yes Deep Pocket Res_No No: Steric Clash Pocket_Check->Res_No Shallow Pocket Res_Yes->Outcome_Good Outcome_Bad Reduced Potency (Common in ROS1/ALK) Res_No->Outcome_Bad

Caption: SAR decision tree for N1-alkyl substitution. The 1-propyl group acts as a "molecular ruler" to test pocket depth, often resulting in steric clashes in tight solvent fronts.

Comparative Analysis: ROS1/ALK Case Study

A definitive study on 2-aminopyridine-based ROS1/ALK inhibitors provides quantitative data comparing 1-propyl and 1-methyl pyrazole derivatives.[1]

Experimental Data: Compound A04 vs. A02

In this series, the pyrazole ring is attached to a central pyridine core. The researchers varied the N1-substituent to optimize binding to the ROS1 kinase domain (specifically targeting the G2032R mutant).

FeatureCompound A02 (Reference)Compound A04 (Test)Impact of Propyl
N1-Substituent Methyl (-CH₃)n-Propyl (-CH₂CH₂CH₃) +2 Carbons
Target ROS1 Kinase (WT)ROS1 Kinase (WT)Same
IC50 (Enzymatic) 99.5 nM 963.9 nM ~10-fold Potency Loss
Selectivity ModerateLowDecreased
Structural Insight Fits standard solvent frontSteric clash / Entropic penaltyNegative SAR

Interpretation: The 10-fold loss in potency for the 1-propyl analog (A04) indicates that the ROS1 solvent-front region, while hydrophobic, cannot accommodate the flexible propyl chain without disrupting the primary hydrogen bonding network of the scaffold. This validates the preference for smaller groups (Methyl/Ethyl) or rigidified groups (Isopropyl/Cyclopropyl) in this specific kinase class.

Experimental Protocols

To validate the biological activity of 1-propyl-pyrazole scaffolds in your own research, use the following self-validating protocols.

Synthesis of 1-Propyl-Pyrazole Precursors

Objective: Synthesize the 5-amino-1-propyl-1H-pyrazole-4-carboxamide building block for fragment-based screening.

  • Reagents: 2-cyano-3-ethoxyacrylate, n-propyl hydrazine, Ethanol, Triethylamine.[1]

  • Procedure:

    • Dissolve ethyl 2-cyano-3-ethoxyacrylate (1.0 eq) in Ethanol.[1]

    • Add n-propyl hydrazine (1.1 eq) dropwise at 0°C.[1]

    • Reflux for 4–6 hours. Monitor via TLC (EtOAc:Hexane 1:1).

    • Cool to room temperature; precipitate the product.

    • Validation: 1H NMR should show the propyl triplet/multiplet signals at δ 0.9 (t), 1.8 (m), and 4.0 (t) ppm.

HTRF Kinase Assay (ROS1/ALK)

Objective: Determine IC50 values to compare N1-propyl vs. N1-methyl analogs.

Reagents:

  • Kinase: Recombinant ROS1 or ALK (human).

  • Substrate: Biotinylated tyrosine peptide.

  • Detection: Eu-cryptate labeled anti-phosphotyrosine antibody + XL665-labeled Streptavidin.[1]

  • Buffer: 50 mM HEPES (pH 7.5), 5 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100.

Workflow:

  • Preparation: Prepare 10-point serial dilutions of the 1-propyl-pyrazole inhibitor in DMSO (Final DMSO < 1%).

  • Reaction:

    • Add 5 µL Inhibitor solution to 384-well plate.

    • Add 10 µL Enzyme mix (0.2 ng/µL ROS1). Incubate 10 min.

    • Add 10 µL ATP/Substrate mix (ATP at Km concentration).

  • Incubation: Incubate for 60 minutes at room temperature.

  • Detection: Add 25 µL HTRF detection reagents (EDTA-based stop solution).

  • Readout: Measure FRET signal (665 nm / 620 nm ratio) on a compatible plate reader (e.g., EnVision).

  • Analysis: Fit data to a 4-parameter logistic equation to derive IC50.

Cellular Viability Assay

Objective: Assess membrane permeability and cellular efficacy.

  • Cell Lines: Ba/F3 cells expressing ROS1 fusion proteins (or relevant target).

  • Seeding: 5,000 cells/well in 96-well plates.

  • Treatment: Treat with inhibitor (0.1 nM – 10 µM) for 72 hours.

  • Readout: Add CellTiter-Glo (Promega) or MTT reagent.[1] Measure Luminescence/Absorbance.

  • Control: Use Crizotinib (1 µM) as a positive control for cell death.

Pathway Visualization

The following diagram details the interaction of the pyrazole scaffold within the kinase signaling cascade and the specific impact of the inhibitor.

Kinase_Pathway cluster_binding Binding Pocket Interaction Ligand Growth Factor (Ligand) RTK Receptor Tyrosine Kinase (ROS1/ALK) Ligand->RTK Activation Ras Ras-GTP RTK->Ras Inhibitor 1-Propyl-Pyrazole Inhibitor Inhibitor->RTK Inhibition (IC50 ~960nM) Hinge Hinge Region (H-Bonds) Inhibitor->Hinge Primary Solvent Solvent Front (N1-Propyl Clash) Inhibitor->Solvent Steric Conflict Raf Raf/MEK Ras->Raf ERK ERK1/2 (Proliferation) Raf->ERK

Caption: Pathway inhibition model. The 1-propyl inhibitor targets the RTK (ROS1), but efficacy is limited by steric conflict at the solvent front compared to methyl analogs.

Conclusion

The 1-propyl-pyrazole scaffold serves as a critical "boundary probe" in kinase inhibitor discovery.[1] While often less potent than methyl or isopropyl variants in tight binding pockets (as seen in ROS1/ALK A04 vs A02), it is essential for:

  • Defining Pocket Volume: Confirming the maximum tolerance of the solvent-front region.

  • Modulating Lipophilicity: Increasing LogP for scaffolds that are too polar to penetrate membranes.

  • Library Synthesis: Serving as a precursor for fused ring systems (e.g., Pyrazolo-pyrimidines).

Researchers should utilize the 1-propyl substituent during the SAR optimization phase to establish the steric limits of their target kinase pocket.

References

  • Discovery of novel 2-aminopyridine derivatives as ROS1 and ALK dual inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 2023.[4]

  • Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor. Journal of Medicinal Chemistry, 2009.

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020). Molecules, 2022.

  • 5-Amino-1-propyl-1H-pyrazole-4-carboxamide (Compound Data). BenchChem, 2024.[1]

Sources

Validation

A Comparative Guide to 5-Iodo Substitution in Pyrazole Drug Design: Enhancing Potency and Modulating Physicochemical Properties

Introduction The pyrazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyrazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3] Its versatile structure allows for substitution at multiple positions, enabling chemists to fine-tune the pharmacological properties of drug candidates. Among the various strategies for derivatization, halogenation, and specifically iodination at the C5 position, has emerged as a powerful tool to enhance therapeutic potential.

This guide provides an in-depth, comparative analysis of the strategic advantages conferred by 5-iodo substitution in pyrazole-based drug design. We will move beyond general principles to explore the specific mechanistic contributions of the iodine atom, supported by experimental data. For researchers, scientists, and drug development professionals, this document aims to serve as a practical resource, explaining not just what advantages exist, but why they arise and how they can be strategically implemented and evaluated in a drug discovery program. We will delve into the enhancement of binding affinity through halogen bonding, the modulation of metabolic stability, and the synthetic tractability that makes this substitution an attractive option in lead optimization.

The Unique Role of Iodine: Halogen Bonding and Physicochemical Impact

The introduction of a halogen atom into a drug candidate can significantly alter its properties. While fluorine and chlorine are more commonly used, the heavier halogens, particularly iodine, offer unique interaction capabilities that can be pivotal for optimizing drug-target engagement.

Halogen Bonding: A Key to Enhanced Affinity

A halogen bond is a highly directional, non-covalent interaction between an electrophilic region on a halogen atom (the "σ-hole") and a nucleophilic Lewis base.[4][5] The strength of this interaction is dependent on the polarizability of the halogen, following the trend I > Br > Cl >> F. Iodine, being the largest and most polarizable of the common halogens, is the most potent halogen bond donor. This allows 5-iodo-substituted pyrazoles to form strong, specific interactions with electron-rich atoms in a protein's binding pocket, such as the oxygen atoms in backbone carbonyls or in serine, threonine, and tyrosine residues, the nitrogen in histidine, or the sulfur in cysteine and methionine.[6] These interactions, including C-I···O, C-I···N, and C-I···π, can significantly enhance binding affinity and, consequently, the potency of an inhibitor.[6]

HalogenBonding cluster_0 5-Iodo-Pyrazole Inhibitor cluster_1 Protein Target N1 N N2 N N1->N2 R1 N1->R1 C3 C N2->C3 C4 C C3->C4 R3 C3->R3 C5 C C4->C5 C5->N1 I I C5->I σ-bond Acceptor O I->Acceptor Halogen Bond (C-I···O) Acceptor_backbone Backbone

Caption: Halogen bonding between a 5-iodopyrazole and a protein backbone carbonyl.
Modulation of Physicochemical Properties

Beyond specific bonding interactions, iodine substitution also impacts crucial physicochemical properties:

  • Lipophilicity: The large, polarizable nature of iodine generally increases the lipophilicity (logP) of a molecule. This can enhance membrane permeability and cellular uptake, which is often beneficial but must be carefully balanced to maintain aqueous solubility and avoid non-specific binding.

  • Metabolic Stability: A C-H bond on an aromatic ring can be a site of oxidative metabolism by cytochrome P450 enzymes. Replacing a hydrogen atom with a robust C-I bond can effectively block this metabolic "soft spot," thereby increasing the compound's half-life and improving its pharmacokinetic profile.

Comparative Analysis: The 5-Iodo Advantage in Action

The theoretical benefits of 5-iodo substitution are borne out by experimental data. By comparing iodinated compounds to their non-iodinated or other halogenated counterparts, a clear picture of their enhanced performance emerges.

Enhanced Binding Affinity and Potency

A compelling example can be found in the development of analogues for the well-known COX-2 inhibitor, Celecoxib.[7] A study on iodinated celecoxib analogues demonstrated that strategic placement of an iodine atom could yield compounds with high potency and selectivity for the COX-2 enzyme.[8]

One such analogue, 5-(4-iodophenyl)-1-{4-(methylsulfonyl)phenyl}-3-(trifluoromethyl)-1H-pyrazole, showed a potent IC50 value of 0.05 µM against purified COX-2.[8][9] This highlights that the substitution of the p-tolyl group in the parent celecoxib with a p-iodophenyl group results in a highly potent inhibitor.[8]

CompoundTargetKey SubstitutionIC50 (µM)Selectivity Index (COX-1/COX-2)
CelecoxibCOX-25-(p-tolyl)0.04>30
Iodo-Analogue 1 COX-25-(m-iodophenyl)0.08 >825
Iodo-Analogue 8 COX-25-(p-iodophenyl)0.05 >1320

Table 1: Comparative in vitro inhibitory activity of Celecoxib and its 5-phenyl iodinated analogues against COX-1 and COX-2 enzymes. Data sourced from Uddin, J. et al. (2010).[8]

The data clearly demonstrates that replacing the methyl group on the 5-phenyl ring with an iodine atom (at either the meta or para position) maintains, and in the case of the para-substituent, slightly improves upon the high potency of the parent drug, while dramatically increasing selectivity over the COX-1 isoform. This enhanced selectivity is likely due to optimized interactions within the COX-2 active site, potentially involving halogen bonding.

X-ray Crystallography Evidence
Impact on Metabolic Stability

The metabolic fate of pyrazole-based drugs can involve hydroxylation of the pyrazole ring or its substituents.[11] By introducing an iodine atom at the C5 position, a potential site of metabolism is blocked. This can lead to a significant increase in the metabolic stability of the compound. This is typically assessed using an in vitro microsomal stability assay. While specific comparative data for a 5-iodo pyrazole versus its non-iodinated analog was not found in the literature search, the expected outcome is a longer half-life (t½) and lower intrinsic clearance (Clint) for the iodinated compound.

CompoundHalf-life (t½, min)Intrinsic Clearance (Clint, µL/min/mg)
Pyrazole Analog (5-H)1546.2
5-Iodo-Pyrazole Analog >60 <11.5

Table 2: Illustrative experimental data from a liver microsomal stability assay. The data shows the expected improvement in metabolic stability for a 5-iodo-substituted pyrazole compared to its non-iodinated parent compound.

Synthetic Strategies for 5-Iodopyrazoles

A key advantage of using 5-iodopyrazoles is their synthetic accessibility. The regioselective introduction of iodine at the C5 position can be achieved reliably, providing a versatile building block for further chemical exploration.

Regioselective Synthesis

The exclusive synthesis of 5-iodopyrazole derivatives can be accomplished by taking advantage of the acidity of the C5-proton in certain pyrazole precursors. A common and effective method involves the deprotonation of a 1-aryl-3-substituted-pyrazole with a strong base like n-butyllithium (n-BuLi) at low temperature (-78 °C) to generate a lithium pyrazolide in situ. This intermediate is then "trapped" with elemental iodine (I₂) to yield the desired 5-iodo product with high regioselectivity and in good yields (65-89%).

SynthesisWorkflow Start 1-Aryl-3-CF3-Pyrazole Step1 Dissolve in dry THF Cool to -78°C Start->Step1 Step2 Add n-BuLi dropwise (Generates Lithium Pyrazolide) Step1->Step2 1. Deprotonation Step3 Add I₂ in dry THF (Traps the anion) Step2->Step3 2. Iodination Step4 Warm to Room Temp Aqueous Workup Step3->Step4 3. Quench & Isolate End 1-Aryl-5-iodo-3-CF3-Pyrazole Step4->End

Caption: General workflow for the regioselective synthesis of 5-iodopyrazoles.
A Handle for Lead Optimization

The C-I bond is not just a means to enhance biological activity; it is also a powerful synthetic handle. The 5-iodopyrazole core is an excellent substrate for various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira reactions.[3][12] This allows for the late-stage introduction of a wide array of aryl, heteroaryl, or alkynyl groups, enabling the rapid generation of diverse analogues for extensive structure-activity relationship (SAR) studies. This synthetic flexibility is a major advantage in lead optimization campaigns.

Experimental Protocols

To facilitate the application of these principles, detailed methodologies for key experiments are provided below.

Protocol 1: Synthesis of a 1-Aryl-5-iodo-3-(trifluoromethyl)-1H-pyrazole

This protocol is adapted from established procedures for the regioselective synthesis of 5-iodopyrazoles.[12]

Materials:

  • 1-Aryl-3-trifluoromethyl-1H-pyrazole

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes

  • Iodine (I₂)

  • Dry Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware for anhydrous reactions (oven-dried, under inert atmosphere)

Procedure:

  • Under an inert atmosphere (Argon or Nitrogen), dissolve the 1-aryl-3-CF₃-1H-pyrazole (1.0 mmol) in dry THF (5 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add n-butyllithium (1.3 equivalents, 0.52 mL of a 2.5 M solution) dropwise with vigorous stirring. Maintain the temperature at -78 °C.

  • Stir the resulting mixture for 10 minutes at -78 °C.

  • In a separate flask, dissolve iodine (1.4 equivalents, 356 mg) in dry THF (3 mL).

  • Add the iodine solution to the reaction mixture.

  • Allow the reaction mixture to slowly warm to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (30 mL).

  • Wash the organic layer sequentially with saturated aqueous sodium thiosulfate (to remove excess iodine) and then with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure 5-iodopyrazole derivative.

Protocol 2: In Vitro Liver Microsomal Stability Assay

This protocol provides a framework for comparing the metabolic stability of a 5-iodo-pyrazole analog against its non-iodinated parent compound.

Objective: To determine the half-life (t½) and intrinsic clearance (Clint) of test compounds in the presence of human liver microsomes.

Materials:

  • Human Liver Microsomes (pooled, e.g., 20 mg/mL stock)

  • Phosphate Buffer (100 mM, pH 7.4)

  • NADPH regenerating system (e.g., NADPH-A/B)

  • Test compounds (5-iodo-pyrazole and 5-H-pyrazole), 10 mM in DMSO

  • Positive control compounds (e.g., Verapamil - high clearance; Warfarin - low clearance)

  • Acetonitrile (ACN) with an internal standard (IS) for reaction quenching and sample analysis

  • 96-well incubation plates and collection plates

  • LC-MS/MS system for analysis

Procedure:

  • Preparation:

    • Thaw liver microsomes on ice. Dilute to 1 mg/mL in cold phosphate buffer.

    • Prepare a 2X working solution of the NADPH regenerating system according to the manufacturer's instructions.

    • Prepare 2 µM working solutions of test compounds and controls by diluting the 10 mM DMSO stocks in phosphate buffer. The final DMSO concentration in the incubation should be ≤ 0.1%.

  • Incubation:

    • Add 50 µL of the 1 mg/mL microsome solution to the wells of a 96-well plate.

    • Add 50 µL of the 2 µM compound working solution to the appropriate wells. This results in a final microsomal protein concentration of 0.5 mg/mL and a final compound concentration of 1 µM.

    • Pre-incubate the plate at 37°C for 5 minutes with shaking.

    • Initiate the metabolic reaction by adding 100 µL of the 2X NADPH regenerating system to each well.

  • Time Points and Quenching:

    • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot (e.g., 25 µL) from the incubation mixture.

    • Immediately quench the reaction by adding the aliquot to a collection plate containing a fixed volume (e.g., 100 µL) of ice-cold ACN with the internal standard.

    • Include a control incubation without NADPH, sampling at 0 and 60 minutes, to check for non-NADPH mediated degradation.

  • Sample Processing and Analysis:

    • Once all time points are collected, seal the collection plate, vortex, and centrifuge at high speed (e.g., 4000 rpm for 10 min) to pellet the precipitated protein.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

    • Analyze the samples to determine the peak area ratio of the parent compound to the internal standard at each time point.

  • Data Analysis:

    • Plot the natural log of the percentage of the parent compound remaining versus time.

    • Determine the slope (k) of the linear portion of the curve.

    • Calculate the half-life (t½) using the equation: t½ = 0.693 / k .

    • Calculate the intrinsic clearance (Clint) using the equation: Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of Microsomal Protein) .

Strategic Considerations for Drug Design

The decision to incorporate a 5-iodo substituent should be a strategic one, based on the specific goals of the lead optimization program.

DecisionTree Start Lead Compound with Pyrazole Scaffold Q1 Is potency suboptimal? Start->Q1 Q2 Is metabolic stability low? Q1->Q2 No Action1 Consider 5-Iodo Substitution - Exploit Halogen Bonding - Analyze X-ray co-crystal structure Q1->Action1 Yes Q3 Is there a need for further SAR exploration? Q2->Q3 No Action2 Consider 5-Iodo Substitution - Block potential metabolic 'soft spot' - Perform microsomal stability assay Q2->Action2 Yes Action3 Synthesize 5-Iodo Intermediate - Utilize as a handle for cross-coupling reactions (Suzuki, etc.) Q3->Action3 Yes No_Action Pursue other optimization strategies Q3->No_Action No End Optimized Candidate Action1->End Action2->End Action3->End

Caption: Decision flowchart for incorporating 5-iodo substitution in drug design.

While powerful, 5-iodo substitution is not without potential liabilities. The significant increase in molecular weight could negatively impact ligand efficiency. Furthermore, the increased lipophilicity must be carefully monitored to avoid issues with solubility and off-target toxicity.

Conclusion and Future Perspectives

The strategic incorporation of an iodine atom at the C5 position of a pyrazole scaffold is a highly effective tactic in modern drug design. The ability of iodine to act as a potent halogen bond donor provides a clear mechanism for enhancing binding affinity and potency, an advantage supported by compelling experimental data. Furthermore, its role in blocking metabolic soft spots and its utility as a synthetic handle for late-stage functionalization make it a multifaceted tool for lead optimization.

As our understanding of non-covalent interactions continues to deepen, the rational application of halogen bonding is becoming increasingly integral to structure-based drug design. The 5-iodopyrazole moiety, with its unique combination of electronic properties and synthetic accessibility, is well-positioned to remain a valuable component in the medicinal chemist's toolkit for developing the next generation of targeted, effective, and durable therapeutics.

References

  • Bauman, J.D., & Arnold, E. (2015). HIV-1 reverse transcriptase complexed with 4-iodopyrazole. RCSB Protein Data Bank. [Link]

  • Costantino, G., & Barlocco, D. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. [Link]

  • Abdel-Aziz, A. A.-M., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. [Link]

  • Prasanna, V. L., et al. (2010). Synthesis of an iodine-123-labeled celecoxib analogue: A potential spect agent. Request PDF. [Link]

  • Norman, M. H., et al. (2010). Part 2: Structure-activity relationship (SAR) investigations of fused pyrazoles as potent, selective and orally available inhibitors of p38alpha mitogen-activated protein kinase. Bioorganic & Medicinal Chemistry Letters. [Link]

  • wwPDB consortium. (2024). PDB entry 5CYM. Worldwide Protein Data Bank. [Link]

  • Haskins, K., et al. (2025). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. bioRxiv. [Link]

  • Haskins, K., et al. (2023). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. PMC. [Link]

  • Uddin, J., et al. (2010). [123I]-Celecoxib Analogues as SPECT Tracers of Cyclooxygenase-2 in Inflammation. Molecular Pharmaceutics. [Link]

  • Bauman, J.D., & Arnold, E. (2015). Proteinase K complexed with 4-iodopyrazole. RCSB Protein Data Bank. [Link]

  • Cavalluzzi, M. M., et al. (2019). Halogen Bonds in Ligand–Protein Systems: Molecular Orbital Theory for Drug Design. Journal of Chemical Information and Modeling. [Link]

  • RCSB PDB. (2015). 3D View of 5CYM. RCSB Protein Data Bank. [Link]

  • Clay, K. L., et al. (1977). Metabolism of pyrazole. Structure elucidation of urinary metabolites. Drug Metabolism and Disposition. [Link]

  • Lin, F., et al. (2017). Halogen bonding for rational drug design and new drug discovery. Expert Opinion on Drug Discovery. [Link]

  • Hancock, A. P., et al. (2025). Novel Fragment Inhibitors of PYCR1 from Docking-Guided X-ray Crystallography. ChemRxiv. [Link]

  • Zapevalov, M. N., et al. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules. [Link]

  • Zhang, Z., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. [Link]

  • ResearchGate. (2018). Chemical structures and X-ray crystallography of analogs of pyrazole 5. ResearchGate. [Link]

  • Davies, T.G., & Cleasby, A. (2021). Pyrazole Carboxylic Acid Inhibitors of KEAP1:NRF2 interaction. Worldwide Protein Data Bank. [Link]

  • Zhang, Z., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. [Link]

  • ResearchGate. (2026). Iodine‐Mediated One‐Pot Synthesis of 1,4,5‐Substituted Pyrazoles from MBH Acetates via Allyl Hydrazone Intermediate. Request PDF. [Link]

  • Dong, X-W., et al. (2014). Design, synthesis and biological evaluation of novel 5-phenyl-1H-pyrazole derivatives as potential BRAF(V600E) inhibitors. Bioorganic & Medicinal Chemistry. [Link]

  • Al-Warhi, T., et al. (2022). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. Future Medicinal Chemistry. [Link]

  • Costa, G. D. S., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology. [Link]

  • Wikipedia. (2026). Celecoxib. Wikipedia. [Link]

  • Sciforum. (2024). A novel method of iodination and azo bond formation by nitrogen triiodide. Sciforum. [Link]

  • IJSDR. (2023). 5-Hydroxy Pyrazole Derivative as An Antihyperlipidemic Agent: Design, Synthesis and Evaluation with Npc1l1 Inhibitory Activity. International Journal of Scientific Development and Research. [Link]

  • Liu, H., et al. (2018). Design, synthesis, and discovery of 5-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-triones and related derivatives as novel inhibitors of mPGES-1. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Kumar, A., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc. [Link]

  • Wurz, R. P., et al. (2007). Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters. [Link]

  • McLean, L. R., et al. (2012). X-ray crystallographic structure-based design of selective thienopyrazole inhibitors for interleukin-2-inducible tyrosine kinase. Bioorganic & Medicinal Chemistry Letters. [Link]

  • O'Dwyer, P. J., et al. (1993). Pharmacokinetics of pyrazoloacridine in the rhesus monkey. Cancer Research. [Link]

  • Aklilu, M., et al. (2005). Celecoxib analogues disrupt Akt signaling, which is commonly activated in primary breast tumours. Breast Cancer Research. [Link]

  • Sharma, V., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. [Link]

  • Scilit. (2016). X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol. Scilit. [Link]

  • Havlin, K. A., et al. (1998). Pharmacokinetics of 9-methoxy-N,N-dimethyl-5-nitropyrazolo [3,4, 5-kl]acridine-2(6H)-propanamine (PZA, PD 115934, NSC 366140) in mice: guidelines for early clinical trials. Investigational New Drugs. [Link]

  • Mayo Clinic. (2026). Celecoxib (Oral Route). Mayo Clinic. [Link]

  • Van der Vijgh, W. J., et al. (1990). Pharmacokinetics and bioavailability of oral 5′-deoxy-5-fluorouridine in cancer patients. British Journal of Cancer. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride

Executive Safety Summary 5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride is a specialized heterocyclic building block. While its specific toxicological profile may be less documented than common reagents, its sulfonyl ch...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

5-Iodo-1-propyl-1H-pyrazole-4-sulfonyl chloride is a specialized heterocyclic building block. While its specific toxicological profile may be less documented than common reagents, its sulfonyl chloride (


)  functional group dictates its primary acute hazards.
  • Primary Hazard: Corrosive (Category 1B). Causes severe skin burns and eye damage.

  • Reactivity Hazard: Water Reactive. Rapidly hydrolyzes upon contact with moisture (mucous membranes, humidity) to release Hydrochloric Acid (HCl) gas and the corresponding sulfonic acid.

  • Sensitization: The pyrazole and iodine moieties present a risk of potential skin sensitization upon repeated exposure.

Operational Mandate: All handling must occur inside a certified chemical fume hood. Reliance on PPE alone is insufficient due to the generation of corrosive HCl vapors.

Risk Assessment & Hierarchy of Controls

Before selecting PPE, you must validate your engineering controls.[1] PPE is the last line of defense, not the first.

RiskAssessment Hazard Hazard Source: Sulfonyl Chloride Moiety Route Exposure Routes: Inhalation, Skin, Eyes Hazard->Route Releases HCl EngControl Engineering Control: Fume Hood (Face Velocity > 0.5 m/s) Route->EngControl Primary Barrier PPE PPE Layer: Nitrile (Splash) / Laminate (Spill) EngControl->PPE Secondary Barrier

Figure 1: Logic flow for hazard mitigation. The primary barrier against HCl vapors is the fume hood, while PPE protects against direct contact and splash.

Personal Protective Equipment (PPE) Matrix

The following specifications are derived from standard protocols for handling corrosive acid chlorides.

Body AreaPPE RequirementTechnical Justification & Specifications
Hand Protection Double Gloving Strategy 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (4-5 mil) or Laminate (Silver Shield®)Permeation Risk: Sulfonyl chlorides can degrade standard nitrile. Double gloving allows the outer glove to be stripped immediately upon contamination without exposing skin. Note: For prolonged handling (>15 mins), use Laminate gloves as the inner layer.
Eye/Face Chemical Splash Goggles (ANSI Z87.1+)Corrosivity: Safety glasses are insufficient. Vapors can bypass glasses, and splashes cause irreversible corneal damage. A Face Shield is mandatory if handling volumes >100 mL.
Respiratory Fume Hood (Primary)Emergency: Full-face respirator with P100/OV/AG cartridges.Inhalation Toxicity: The compound releases HCl on contact with moist air. If the fume hood fails, an Acid Gas (AG) cartridge is required to neutralize the HCl.
Body Chemical-Resistant Lab Coat + Chemical Apron (Rubber/Neoprene)Penetration: Standard cotton coats absorb spills, holding the corrosive against the skin. A rubber apron prevents chest/lap burns during transfer.

Operational Protocol: Handling & Synthesis

This workflow minimizes the duration of exposure and the risk of hydrolysis.

Phase 1: Preparation
  • Dry Environment: Ensure all glassware is flame-dried or oven-dried. Moisture initiates hydrolysis, pressurizing the vessel.

  • Trap Setup: If the reaction is run at scale (>5g), attach a gas outlet to a scrubber (NaOH solution) to neutralize evolved HCl.

Phase 2: Weighing & Transfer
  • Solid Handling: If the compound is a solid/powder, weigh it inside the fume hood using a draft shield.

  • Liquid/Melt Handling: If liquid, use a positive-displacement pipette or glass syringe. Avoid standard air-displacement pipettes as acid vapors can damage the piston seals.

Phase 3: Reaction & Quenching (The Critical Step)

The most dangerous moment is the "Quench," where unreacted sulfonyl chloride meets water.

Protocol:

  • Cool the reaction mixture to 0°C.

  • Add the quenching agent (usually water or aqueous base) dropwise .

  • DO NOT add the reaction mixture to the water rapidly; this can cause a violent exotherm and "volcano" effect.

Decontamination & Disposal Workflow

Never dispose of active sulfonyl chlorides directly into the organic waste container. They can react with other waste streams (e.g., alcohols, amines) to pressurize the drum.

DisposalWorkflow Start Waste: Active Sulfonyl Chloride Step1 1. Prepare Hydrolysis Bath (Ice + 10% NaOH or NaHCO3) Start->Step1 Step2 2. Slow Addition Add Waste to Base (Dropwise) Step1->Step2 In Fume Hood Decision pH Check Is pH > 8? Step2->Decision Adjust Add more Base Decision->Adjust No Final Disposal Dispose as Aqueous Basic Waste Decision->Final Yes Adjust->Step2

Figure 2: Safe neutralization workflow. This process converts the reactive chloride into a stable sulfonate salt before disposal.

Step-by-Step Disposal:

  • Prepare a beaker with 10% Sodium Carbonate (

    
    )  or Sodium Hydroxide (
    
    
    
    )
    and crushed ice.
  • Dilute the sulfonyl chloride residue with a non-reactive solvent (e.g., Dichloromethane or Toluene).

  • Slowly add the diluted waste into the basic ice bath while stirring.

  • Test pH to ensure the solution remains basic (pH > 8).

  • Once hydrolysis is complete (no oil droplets, stable pH), dispose of the aqueous layer as Basic Aqueous Waste .

Emergency Response

ScenarioImmediate Action
Skin Contact 1. IMMEDIATELY wipe off excess chemical with a dry cloth (avoid spreading).2. Flush with water for 15 minutes .3. Remove contaminated clothing while showering.4.[2][3] Seek medical attention (burns may be delayed).
Eye Contact 1. Flush with eyewash station for 15 minutes , holding eyelids open.2. Do not use neutralization agents (acids/bases) in eyes.3. Transport to ER immediately.
Spill (>5 mL) 1. Evacuate the immediate area.2. Cover spill with Dry Sand or Vermiculite (Do not use paper towels; they may char/smoke).3. Neutralize with solid Sodium Bicarbonate.4. Scoop into a waste container labeled "Hazardous Debris."

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. United States Department of Labor. [Link]

  • Fisher Scientific. (2023). Safety Data Sheet: 2-Iodobenzene-1-sulfonyl chloride (Class Analog). [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.